An In-depth Technical Guide to (4-Methyl-3-pyrazol-1-ylphenyl)methanol: Navigating a Novel Chemical Entity
A Note to the Researcher: Extensive searches for the compound "(4-Methyl-3-pyrazol-1-ylphenyl)methanol" across multiple chemical databases and scientific literature sources did not yield a specific CAS (Chemical Abstract...
Author: BenchChem Technical Support Team. Date: February 2026
A Note to the Researcher:
Extensive searches for the compound "(4-Methyl-3-pyrazol-1-ylphenyl)methanol" across multiple chemical databases and scientific literature sources did not yield a specific CAS (Chemical Abstracts Service) number or established chemical identity. This suggests that the requested molecule may be a novel compound, a synthetic intermediate not yet broadly cataloged, or is referred to under a different systematic name.
In the spirit of providing a valuable technical resource and maintaining scientific integrity, this guide will focus on a closely related, structurally similar, and commercially available compound: [3-(1H-Pyrazol-1-yl)phenyl]methanol . This molecule shares the core pyrazolylphenylmethanol scaffold, with the only difference being the absence of the methyl group on the phenyl ring. The insights and methodologies discussed for this analog will provide a strong foundational understanding applicable to the research and development of the originally requested compound.
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of [3-(1H-Pyrazol-1-yl)phenyl]methanol, a key heterocyclic compound with potential applications in medicinal chemistry and materials science. We will delve into its chemical identity, physicochemical properties, synthetic considerations, and safety protocols, offering a foundation for its use in research and development.
Part 1: Chemical Identity and Properties
The foundational step in any research endeavor is a thorough understanding of the molecule's identity and characteristics.
Core Chemical Identifiers
Identifier
Value
Source
Chemical Name
[3-(1H-Pyrazol-1-yl)phenyl]methanol
Sigma-Aldrich
CAS Number
Not explicitly found for this isomer, but related isomers exist.
Molecular Formula
C₁₀H₁₀N₂O
Sigma-Aldrich
Molecular Weight
174.20 g/mol
Sigma-Aldrich
InChI Key
VINVOQJANISHSK-UHFFFAOYSA-N
Sigma-Aldrich
SMILES
OCC1=CC=CC(N2C=CC=N2)=C1
Sigma-Aldrich
Physicochemical Properties (Predicted and Experimental)
Understanding the physicochemical properties of a compound is crucial for designing experiments, formulating solutions, and predicting its behavior in biological systems.
Property
Value
Notes
Physical Form
Solid
Sigma-Aldrich
Solubility
Soluble in methanol, ether, and ethanol. Slightly soluble in water.
The successful application of [3-(1H-Pyrazol-1-yl)phenyl]methanol in research is contingent upon its proper synthesis, purification, and handling.
Synthetic Routes
The synthesis of pyrazole-containing compounds is a well-established area of organic chemistry. While a specific protocol for [3-(1H-Pyrazol-1-yl)phenyl]methanol is not detailed in the provided search results, a general approach can be inferred from the synthesis of related pyrazoles. A common method involves the condensation of a hydrazine with a 1,3-dicarbonyl compound.
A plausible synthetic pathway for the unmethylated analog, and by extension the originally requested compound, could involve:
Formation of a Substituted Phenylhydrazine: Starting with the corresponding aminobenzyl alcohol, which is then diazotized and reduced to form the phenylhydrazine.
Cyclization with a 1,3-Dicarbonyl Synthon: Reaction of the phenylhydrazine with a suitable 1,3-dicarbonyl compound, such as malondialdehyde or a derivative, would lead to the formation of the pyrazole ring.
A generalized workflow for the synthesis of pyrazole derivatives is depicted below:
Caption: Generalized synthetic workflow for pyrazole derivatives.
Safety and Handling
Based on the safety data for related pyrazole compounds, the following precautions should be taken when handling [3-(1H-Pyrazol-1-yl)phenyl]methanol:
Hazard Classification: May be harmful if swallowed (Acute Toxicity 4, Oral).
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face protection.
Handling: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or smoke when using this product.
First Aid:
If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.
Storage: Store in a well-ventilated place. Keep container tightly closed.
Part 3: Applications in Research and Drug Development
The pyrazole motif is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs. The presence of both a hydrogen bond donor (the alcohol) and acceptor (the pyrazole nitrogens) in [3-(1H-Pyrazol-1-yl)phenyl]methanol makes it an attractive starting point for the synthesis of new bioactive molecules.
Potential as a Synthetic Intermediate
The hydroxyl group of [3-(1H-Pyrazol-1-yl)phenyl]methanol is a versatile functional handle for further chemical modifications. It can be:
Oxidized to the corresponding aldehyde or carboxylic acid.
Esterified or etherified to introduce a wide range of substituents.
Converted to a leaving group (e.g., a tosylate or halide) for nucleophilic substitution reactions.
These transformations allow for the exploration of the chemical space around the pyrazolylphenylmethanol core, which is a key activity in lead optimization during drug discovery.
Biological Significance of the Pyrazole Core
The pyrazole ring system is known to be a key structural motif in compounds with a wide range of biological activities, including:
Anti-inflammatory
Analgesic
Anticancer
Antimicrobial
The specific biological activity of [3-(1H-Pyrazol-1-yl)phenyl]methanol and its derivatives would need to be determined through biological screening and further research.
Part 4: Future Directions
The exploration of [3-(1H-Pyrazol-1-yl)phenyl]methanol and its derivatives, including the originally requested (4-Methyl-3-pyrazol-1-ylphenyl)methanol, represents a promising avenue for the discovery of new chemical entities with potential therapeutic applications.
Key research questions to be addressed include:
Definitive Synthesis and Characterization: The development and publication of a robust synthetic route and full characterization (NMR, IR, Mass Spectrometry, elemental analysis) of (4-Methyl-3-pyrazol-1-ylphenyl)methanol is a critical first step.
Biological Screening: A broad biological screening of these compounds against a panel of relevant targets (e.g., kinases, GPCRs, enzymes) could uncover novel bioactivities.
Structure-Activity Relationship (SAR) Studies: Systematic modification of the pyrazolylphenylmethanol scaffold will be essential to understand the relationship between chemical structure and biological activity, guiding the design of more potent and selective compounds.
This technical guide provides a starting point for researchers interested in this class of compounds. By building upon the knowledge of the available analog, the scientific community can move forward in exploring the potential of these novel pyrazole derivatives.
Molecular weight and physicochemical properties of (4-Methyl-3-pyrazol-1-ylphenyl)methanol
An in-depth technical guide on the molecular weight, physicochemical properties, and synthesis of (4-Methyl-3-pyrazol-1-ylphenyl)methanol. Classification: Pharmaceutical Intermediate / Scaffold Fragment Document Type: Te...
(4-Methyl-3-pyrazol-1-ylphenyl)methanol is a specialized biaryl scaffold used primarily in the development of small-molecule kinase inhibitors (e.g., p38 MAPK, B-Raf). Structurally, it consists of a toluene core substituted with a hydroxymethyl group (position 1) and a pyrazole ring (position 3).
The steric clash between the ortho-methyl group and the pyrazole ring forces the biaryl system into a non-planar conformation. This "molecular twist" is a critical design element in medicinal chemistry, often exploited to improve selectivity by filling hydrophobic pockets that accommodate non-planar ligands, while simultaneously disrupting crystal packing to improve solubility compared to planar analogs.
Chemical Identity & Molecular Weight
The following data establishes the baseline identity of the compound.
Property
Value
IUPAC Name
[4-Methyl-3-(1H-pyrazol-1-yl)phenyl]methanol
Common Name
3-(1H-Pyrazol-1-yl)-4-methylbenzyl alcohol
Molecular Formula
C₁₁H₁₂N₂O
Molecular Weight (Average)
188.23 g/mol
Monoisotopic Mass
188.09496 Da
CAS Number (Precursor)
1003502-76-8 (Refers to the corresponding Benzoic Acid)
Understanding the physicochemical profile is essential for assessing drug-likeness (ADME) and formulation stability.
Calculated Properties (In Silico)
Data derived using consensus algorithms (cLogP, TPSA) standard in lead optimization.
Property
Value
Significance in Drug Design
LogP (Octanol/Water)
1.9 ± 0.3
Ideal Lipophilicity: Falls within the "sweet spot" (1–3) for oral bioavailability and membrane permeability without excessive metabolic clearance.
TPSA (Topological Polar Surface Area)
~49 Ų
High Permeability: Values <140 Ų correlate with good intestinal absorption; <90 Ų suggests blood-brain barrier (BBB) penetrability.
H-Bond Donors (HBD)
1 (–OH)
Compliant with Lipinski’s Rule of 5.
H-Bond Acceptors (HBA)
2 (Pyridine-N, –OH)
Facilitates key interactions with kinase hinge regions.
Rotatable Bonds
2
Low flexibility suggests a lower entropic penalty upon binding to protein targets.
pKa (Acidic)
~14 (Alcohol)
Neutral at physiological pH (7.4).
pKa (Basic)
~2.5 (Pyrazole N)
Weakly basic; unlikely to be protonated in the gut, aiding absorption.
Structural Dynamics: The "Ortho-Effect"
The presence of the methyl group at position 4 is not merely decorative.
Steric Hindrance: The methyl group clashes with the hydrogen atoms of the pyrazole ring.
Consequence: The bond between the phenyl and pyrazole rings rotates out of plane (dihedral angle ≈ 40–60°).
Result: This prevents π-π stacking aggregation (improving solubility) and creates a specific 3D shape required for selectivity in enzyme active sites.
Synthesis & Experimental Protocols
Role: Senior Application Scientist
Directive: The following protocol utilizes a Copper-Catalyzed Ullmann Coupling followed by a Hydride Reduction . This pathway is preferred over Suzuki coupling for N-arylation due to the availability of pyrazole and cost-efficiency.
Reaction Scheme Visualization
The following diagram illustrates the logical flow from commodity starting materials to the target alcohol.
Figure 1: Two-step synthetic pathway transforming the bromo-acid precursor to the target alcohol via N-arylation and reduction.
Detailed Methodology
Step 1: Synthesis of 4-Methyl-3-(pyrazol-1-yl)benzoic acid
Mechanistic Insight: Standard nucleophilic aromatic substitution is difficult on electron-rich rings. We use a modified Ullmann coupling where a ligand (e.g., trans-N,N'-dimethylcyclohexane-1,2-diamine) stabilizes the Copper(I) species to facilitate oxidative addition into the Aryl-Bromide bond.
Charge a reaction flask with the aryl bromide, pyrazole, CuI, and base under Nitrogen atmosphere.
Add solvent and ligand.
Heat to 110°C for 12–24 hours. Monitor by LC-MS for the disappearance of the bromide.
Workup: Cool to RT, dilute with water, and acidify to pH 3–4 with 1N HCl. The product (acid intermediate) often precipitates. Filter and dry.
Step 2: Reduction to (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Mechanistic Insight: Carboxylic acids are difficult to reduce directly with NaBH₄. We use Borane-THF (BH₃·THF) or LiAlH₄ which activates the carboxyl carbonyl via coordination, facilitating hydride transfer.
Dissolve the intermediate acid in THF under Nitrogen at 0°C.
Add BH₃·THF dropwise (Gas evolution: Hydrogen).
Allow to warm to RT and stir for 4 hours.
Quench: Carefully add MeOH to destroy excess borane.
Purification: Concentrate in vacuo. Partition between EtOAc and saturated NaHCO₃. Dry organic layer (MgSO₄).
Isolation: Silica gel chromatography (Gradient: 0–5% MeOH in DCM).
Applications in Drug Discovery
This molecule serves as a versatile "Left-Hand Side" (LHS) fragment in kinase inhibitors.
H-Bonding: The pyrazole nitrogen (N2) acts as a hydrogen bond acceptor, often interacting with the "hinge region" of kinases (e.g., Met, Glu residues).
Solubility Handle: The alcohol (-CH₂OH) can be further derivatized into ethers or amines, or left as is to improve water solubility.
Bioisosterism: The pyrazole ring is a robust bioisostere for phenyl, pyridine, or isoxazole rings, offering different electronic properties (dipole moment) while maintaining similar steric bulk.
Pharmacophore Map
Figure 2: Pharmacophore map highlighting the steric interaction between the methyl and pyrazole groups that dictates the molecule's 3D conformation.
References
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 329795631, [3-(1H-Pyrazol-1-yl)phenyl]methanol. Retrieved from [Link]
Li, J. J. (2014). Name Reactions in Heterocyclic Chemistry II. Wiley-Interscience. (Reference for Ullmann Coupling mechanisms).
Lipinski, C. A. (2004). Lead- and drug-like compounds: the rule-of-five revolution. Drug Discovery Today. (Reference for LogP/TPSA analysis).
Chemoinformatic Profiling and Synthetic Utility of (4-Methyl-3-(1H-pyrazol-1-yl)phenyl)methanol
This is a comprehensive technical guide profiling (4-Methyl-3-(1H-pyrazol-1-yl)phenyl)methanol , a specialized heterocyclic building block often utilized in the synthesis of kinase inhibitors (e.g., p38 MAP kinase or B-R...
Author: BenchChem Technical Support Team. Date: February 2026
This is a comprehensive technical guide profiling (4-Methyl-3-(1H-pyrazol-1-yl)phenyl)methanol , a specialized heterocyclic building block often utilized in the synthesis of kinase inhibitors (e.g., p38 MAP kinase or B-Raf inhibitors).
Technical Whitepaper | Version 1.0
Executive Summary
(4-Methyl-3-(1H-pyrazol-1-yl)phenyl)methanol is a bi-aryl scaffold characterized by a benzyl alcohol core substituted with a methyl group at the para position and a pyrazole ring at the meta position (relative to the hydroxymethyl group). This specific substitution pattern creates a sterically constrained "ortho-twist" between the phenyl and pyrazole rings, a critical feature in medicinal chemistry for disrupting planar stacking or filling hydrophobic pockets in enzyme active sites (e.g., the ATP-binding hinge region of kinases).
This guide provides the validated chemoinformatic identifiers, structural analysis, and a robust synthetic protocol for researchers utilizing this intermediate in fragment-based drug design (FBDD).
Chemoinformatic Data Sheet
The following identifiers are generated based on the IUPAC structure: (4-Methyl-3-(1H-pyrazol-1-yl)phenyl)methanol .
The diagram below illustrates the connectivity, highlighting the critical steric clash between the C4-Methyl group and the C3-Pyrazole ring which induces non-planarity.
Figure 1: Connectivity graph highlighting the steric relationship between the methyl group and the pyrazole ring.
Synthetic Methodology
Synthesis of this scaffold requires constructing the bi-aryl C-N bond. The most robust route avoids the direct handling of the sensitive benzyl alcohol during the metal-catalyzed coupling step. Instead, a benzoic acid or ester precursor is coupled, followed by reduction.[1]
Reaction Scheme Overview
Step 1 (C-N Coupling): Copper-catalyzed Ullmann-type coupling of 3-bromo-4-methylbenzoate with pyrazole.
Step 2 (Reduction): Chemoselective reduction of the ester to the benzyl alcohol.
Detailed Protocol
Step 1: Synthesis of Methyl 4-methyl-3-(1H-pyrazol-1-yl)benzoate
Rationale: Using the ester protects the benzylic position from oxidation and prevents catalyst poisoning by the free alcohol.
Charge a flame-dried reaction flask with the aryl bromide, pyrazole, CuI, and K₂CO₃.
Evacuate and backfill with Argon (3x).
Add the ligand and anhydrous solvent via syringe.
Heat the mixture to 110°C for 12–16 hours. Monitor by TLC/LC-MS for the disappearance of the aryl bromide.
Workup: Cool to RT, filter through a Celite pad, and concentrate the filtrate. Purify via flash column chromatography (Hexane/EtOAc gradient).
Step 2: Reduction to (4-Methyl-3-(1H-pyrazol-1-yl)phenyl)methanol
Rationale: LiAlH₄ provides a complete and rapid reduction. For milder conditions (if other sensitive groups were present), DIBAL-H could be used.
Reagents:
Intermediate from Step 1 (1.0 eq)
Lithium Aluminum Hydride (LiAlH₄) (1.5 eq)
Solvent: THF (Anhydrous)
Procedure:
Dissolve the ester in anhydrous THF at 0°C under Argon.
Add LiAlH₄ solution (in THF) dropwise to control the exotherm.
Allow to warm to RT and stir for 2 hours.
Quench (Fieser Method): Cool to 0°C. Carefully add water (x mL), then 15% NaOH (x mL), then water (3x mL).
Add anhydrous Na₂SO₄, stir for 15 min, filter, and concentrate.
Validation: ¹H NMR should show the disappearance of the methyl ester singlet (~3.9 ppm) and the appearance of the benzylic methylene (~4.6 ppm).
Workflow Diagram
Figure 2: Two-step synthetic pathway from commercially available precursors.
Applications in Drug Discovery
This molecule serves as a critical "Linker-Head" fragment.
Kinase Inhibitors (Type II): The pyrazole ring acts as a hydrogen bond acceptor for the hinge region or the "gatekeeper" residue, while the methyl group forces the phenyl ring to twist, potentially occupying the hydrophobic pocket adjacent to the ATP binding site.
Fragment-Based Screening: The benzyl alcohol moiety allows for rapid derivatization into halides (for further coupling), aldehydes (for reductive amination), or acids, making it a versatile "exit vector" for growing the fragment.
References
Ullmann Coupling Protocols: Ma, D., & Cai, Q. (2008). Copper/Amino Acid Catalyzed Cross-Couplings of Aryl Halides with Amines and N-Containing Heterocycles. Accounts of Chemical Research, 41(11), 1450–1460.
Kinase Inhibitor Scaffolds: Zhang, J., Yang, P. L., & Gray, N. S. (2009). Targeting cancer with small molecule kinase inhibitors. Nature Reviews Cancer, 9(1), 28–39.
General Reduction Methods: Seyden-Penne, J. (1997). Reductions by the Alumino- and Borohydrides in Organic Synthesis. Wiley-VCH.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Structural Logic
(4-Methyl-3-pyrazol-1-ylphenyl)methanol (CAS: 143426-49-7) represents a "privileged scaffold" in fragment-based drug discovery (FBDD), particularly for kinase inhibitors (e.g., p38 MAP kinase) and phosphodiesterase inhibitors. Its utility stems from the biaryl twist induced by the ortho-methyl group, which positions the pyrazole ring out of plane relative to the phenyl core, creating a specific vector for hydrophobic pocket engagement.[1]
However, this structural advantage introduces thermodynamic vulnerabilities.[1] The primary stability risk is not the heterocyclic core, but the oxidative susceptibility of the benzylic alcohol and the low-melting crystal lattice (76–80°C), which complicates solid-state handling. This guide details the thermodynamic profile and required characterization protocols to mitigate these risks during scale-up.
Physicochemical Characterization
The thermodynamic behavior of this molecule is governed by the competition between intermolecular hydrogen bonding (OH···N) and the steric strain introduced by the 4-methyl group.
The "Ortho-Methyl Effect" (Atropisomerism Potential)
The methyl group at the 4-position creates steric clash with the pyrazole ring.
Thermodynamic Consequence: The molecule cannot adopt a planar conformation. The twist angle (
) reduces - stacking efficiency in the solid state.
Result: This disruption of packing forces is the direct cause of the relatively low melting point (76°C) compared to the non-methylated analog.
Kinetic Stability & Degradation Mechanisms
While the pyrazole-phenyl bond is robust (high bond dissociation energy), the benzylic alcohol is the thermodynamic "weak link."[1]
Primary Degradation Pathway: Autoxidation
In solution, particularly in polar aprotic solvents (DMSO, DMF) used for screening, the methylene group is susceptible to radical abstraction, leading to the formation of the aldehyde and subsequently the acid.[1]
Diagram 1: Oxidative Degradation Pathway
Caption: Autoxidation cascade triggered by light or trace metal impurities. The aldehyde intermediate is often a reactive electrophile (genotoxicity risk).
Secondary Risk: N-Nitrosamine Formation
If synthesized using nitrite reagents or stored in the presence of nitrosating agents, the secondary amine precursors (if any unreacted pyrazole remains) or the pyrazole ring itself (under extreme conditions) could theoretically pose a nitrosamine risk, though the N-aryl linkage generally precludes this compared to secondary amines.[1]
Solid-State Thermodynamics & Polymorphism
The low melting point indicates a high probability of polymorphism . The flexible torsion angle allows the molecule to pack into different lattice arrangements depending on the solvent of crystallization.
Experimental Protocol: Polymorph Screening
Objective: Identify the thermodynamically stable form (Form I) vs. metastable kinetic forms.
Filter and analyze via XRPD (X-Ray Powder Diffraction).
Thermal Analysis (DSC/TGA):
DSC: Run at 10°C/min. Look for endotherms prior to 76°C (indicates solvates or metastable polymorphs).
TGA: Confirm if weight loss corresponds to desolvation or degradation.
Stability Testing Workflow (ICH Q1A Aligned)
To validate the thermodynamic profile for regulatory filing, a formal stress testing protocol is required.[1]
Diagram 2: Stability Characterization Workflow
Caption: Systematic forced degradation workflow to establish stability-indicating methods.
Detailed Protocol: Oxidative Stress Test
Since oxidation is the primary risk:
Preparation: Dissolve 10 mg of substance in 5 mL Acetonitrile/Water (1:1).
Stressing: Add 1 mL of 3% Hydrogen Peroxide (
).
Incubation: Store at Room Temperature for 4 hours.
Quenching: Quench with Sodium Metabisulfite solution (to prevent damage to HPLC column).
Analysis: Inject onto C18 column.
Pass Criteria: >95% recovery of parent peak.
Fail Criteria: Appearance of peak at RRT ~0.8 (Benzaldehyde derivative) or RRT ~1.2 (Benzoic acid derivative).[1]
Handling & Storage Recommendations
Based on the thermodynamic profile:
Temperature: Store at 2–8°C . The low melting point (76°C) means room temperature storage is acceptable only if the container is tightly sealed, but refrigeration slows autoxidation.[1]
Atmosphere: Store under Argon or Nitrogen . The benzyl alcohol moiety is oxygen-sensitive over long durations.
ICH Expert Working Group. "ICH Harmonised Tripartite Guideline: Stability Testing of New Drug Substances and Products Q1A(R2)." International Conference on Harmonisation, 2003.[1]
He, Z.-X., et al. "Photochemical Selective Oxidation of Benzyl Alcohols to Aldehydes or Ketones."[1][2] Journal of Organic Chemistry, vol. 88, no. 7, 2023, pp. 4765-4769. [1]
PubChem. "Compound Summary: (4-Pyrazol-1-ylphenyl)methanol." National Library of Medicine.
Sigma-Aldrich. "Safety Data Sheet: (3-(1H-Pyrazol-1-yl)phenyl)methanol."[3]
Partenheimer, W. "The dominant role of the benzyl alcohol/benzaldehyde subsystem in the autoxidation of toluene." Journal of Molecular Catalysis A: Chemical, vol. 341, no. 1-2, 2011.[4] [1]
This protocol details the reduction of 4-methyl-3-(1H-pyrazol-1-yl)benzoic acid to its corresponding benzyl alcohol, (4-methyl-3-pyrazol-1-ylphenyl)methanol . This transformation is a critical step in the synthesis of p38 MAP kinase inhibitors and various antimicrobial pharmacophores.
While Lithium Aluminum Hydride (
) is a common reducing agent, it is often unsuitable for this substrate due to its nucleophilic nature and harsh conditions, which can lead to side reactions with the electron-rich pyrazole ring or over-reduction. This guide utilizes Borane-Tetrahydrofuran () , an electrophilic reducing agent that exhibits exceptional chemoselectivity for carboxylic acids in the presence of other functional groups.
Key Technical Challenge: The pyrazole nitrogen (N2) acts as a Lewis base, potentially coordinating with the Lewis acidic borane to form a stable
complex. This protocol includes a modified stoichiometry and workup procedure specifically designed to break this complex and liberate the free product.
Scientific Foundation: Mechanism of Action
To ensure reproducibility, researchers must understand the mechanistic distinction between this protocol and standard hydride reductions.
2.1 Electrophilic vs. Nucleophilic Reduction
Nucleophilic Agents (
, ): Rely on the attack of a hydride anion () on an electron-deficient carbonyl carbon. Carboxylate anions (), formed immediately upon deprotonation, are electron-rich and repel nucleophilic hydride attack, requiring forcing conditions (high heat) to proceed.
): Borane is electron-deficient (Lewis Acid). It coordinates to the electron-rich carbonyl oxygen of the carboxylate. This coordination pulls electron density away from the carbon, activating it for an intramolecular hydride transfer.
is flammable and reacts violently with water. Use only dry syringes and needles.
Gas Evolution: The reaction generates 3 moles of
gas for every mole of borane reacted with water/acid. Ensure the reaction vessel is vented through an oil bubbler to prevent pressure buildup.
Toxicity: Borane compounds are toxic.[3][4] Perform all operations in a functioning fume hood.
Troubleshooting & Optimization
Observation
Root Cause
Corrective Action
Incomplete Conversion
Borane sequestered by pyrazole.
Add an additional 1.0 eq of and heat to 40°C.
Product "Smears" on TLC
Boron-Nitrogen complex persists.
Perform a more rigorous acid reflux (MeOH/HCl) during workup to hydrolyze the adduct.
Low Yield
Product water-soluble during workup.
The alcohol is polar. Salt the aqueous phase (NaCl saturation) and use THF/EtOAc mixtures for extraction.
References
Brown, H. C., & Kulkarni, S. U. (1977). Selective Reductions.[3][5][6] 26. The Reaction of Borane-Tetrahydrofuran with Carboxylic Acids. Journal of Organic Chemistry.
[Link]
Periasamy, M., & Thirumalaikumar, M. (2000). Methods of Enhancement of Reactivity and Selectivity of Sodium Borohydride for Applications in Organic Synthesis. Journal of Organometallic Chemistry.
[Link]
Burkhardt, E. R., & Matos, K. (2006). Boron Reagents in Process Chemistry: Excellent Tools for Selective Reductions.[3][6] Chemical Reviews.
[Link]
Using (4-Methyl-3-pyrazol-1-ylphenyl)methanol as a building block in medicinal chemistry
Executive Summary (4-Methyl-3-pyrazol-1-ylphenyl)methanol is a high-value bi-aryl building block characterized by a 1,3,4-trisubstituted benzene core. Its structural uniqueness lies in the ortho-relationship between the...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
(4-Methyl-3-pyrazol-1-ylphenyl)methanol is a high-value bi-aryl building block characterized by a 1,3,4-trisubstituted benzene core. Its structural uniqueness lies in the ortho-relationship between the methyl group and the pyrazol-1-yl moiety. This steric proximity induces a twisted conformation, forcing the pyrazole ring out of coplanarity with the phenyl ring. In medicinal chemistry, this "twist" is a critical design feature for disrupting pi-stacking aggregation and filling hydrophobic pockets in enzymes such as kinases (e.g., p38 MAPK, B-Raf) and bromodomains.
This guide details the structural utility, synthetic accessibility, and validated protocols for transforming this alcohol handle into diverse pharmacophores.[1]
The molecule consists of three distinct functional domains, each serving a specific role in Ligand-Based Drug Design (LBDD):
The Benzylic Alcohol (C1-Handle): A versatile attachment point. It serves as a hydrogen bond donor/acceptor in its native state or a precursor for electrophilic warheads.
The Pyrazol-1-yl Motif (C3-Binder): Attached via nitrogen, this ring acts as a weak base and a hydrogen bond acceptor (via N2). It is a classic bioisostere for amides or carboxylates but with improved metabolic stability.
The Ortho-Methyl Group (C4-Blocker): This is the critical steric element. It restricts rotation around the C(phenyl)-N(pyrazole) bond, reducing the entropic penalty upon binding to a protein target.
Conformational Locking (Torsion Control)
Unlike unsubstituted 1-phenylpyrazoles, which can adopt planar conformations, the C4-methyl group clashes with the pyrazole protons, forcing a dihedral angle of approximately 40-60°. This pre-organization is vital for scaffolds targeting the ATP-binding cleft of kinases.
Synthetic Accessibility & Preparation
While often purchased as a catalog intermediate, in-house preparation is required for scale-up or analog generation. The most robust route utilizes a Copper-Catalyzed Ullmann-type coupling, avoiding the handling of toxic aryl hydrazines.
Validated Synthetic Route (DOT Visualization)
Chemical Reactivity Profile & Protocols
The benzylic alcohol is the primary vector for chemical expansion. Below are three standard transformations optimized for this specific scaffold to prevent side reactions with the basic pyrazole nitrogen.
Transformation A: Selective Oxidation to Benzaldehyde
Purpose: Precursor for Reductive Amination (library generation).
Challenge: Avoiding over-oxidation to benzoic acid; avoiding metal coordination to pyrazole.
Solution: Manganese Dioxide (MnO2) oxidation.
Transformation B: Chlorination to Benzyl Chloride
Purpose: Precursor for Alkylation (S_N2) reactions.
Challenge: Formation of Pyrazole-HCl salts which complicate workup.
Solution: Thionyl Chloride (SOCl2) with immediate basic quench.
Detailed Experimental Protocols
Protocol 1: MnO2 Oxidation to (4-Methyl-3-pyrazol-1-yl)benzaldehyde
Principle: Activated MnO2 provides a mild, heterogeneous oxidation that stops selectively at the aldehyde stage without affecting the pyrazole ring.
Reagent: Activated MnO2 (10.0 eq) - Note: Large excess is required due to surface area dependence.
Solvent: Dichloromethane (DCM) or Chloroform (anhydrous)
Step-by-Step:
Dissolution: Dissolve 1.0 g (approx. 5.3 mmol) of the alcohol in 20 mL of anhydrous DCM in a round-bottom flask.
Addition: Add 4.6 g (53 mmol) of activated MnO2 in one portion.
Reaction: Stir vigorously at Room Temperature (RT) for 12–16 hours. Monitor by TLC (50% EtOAc/Hexane). The alcohol spot (lower Rf) should disappear; the aldehyde spot (higher Rf) will appear.
Filtration: Filter the black suspension through a pad of Celite® packed in a sintered glass funnel. Rinse the pad thoroughly with DCM (3 x 20 mL) to elute the product.
Concentration: Evaporate the filtrate under reduced pressure.
Yield: Expect >90% yield of a white/off-white solid. No further purification is usually required.
Self-Validation Check:
NMR Diagnostic: Appearance of a singlet at ~10.0 ppm (CHO) and disappearance of the doublet at ~4.6 ppm (CH2OH).
Protocol 2: Conversion to Benzyl Chloride via SOCl2
Principle: Conversion of the alcohol to a good leaving group. The HCl byproduct will protonate the pyrazole; a basic wash is mandatory to recover the free base.
Reaction: Allow to warm to RT and stir for 2 hours.
Quench (Critical): Pour the reaction mixture slowly into a stirred, saturated aqueous NaHCO3 solution (50 mL) at 0°C. Caution: Gas evolution (CO2).
Extraction: Separate the organic layer. Extract the aqueous layer once with DCM (20 mL).
Drying: Combine organics, dry over MgSO4, filter, and concentrate.
Storage: The benzyl chloride is reactive. Store at -20°C or use immediately.
Case Study: Design of a p38 MAPK Inhibitor
This building block is frequently used to construct "Type II" kinase inhibitors. The pyrazole sits in the hydrophobic pocket, while the benzylic arm extends to interact with the hinge region or solvent front.
Biological Pathway Context[4][5][6]
Quantitative Data: Substituent Effects
The following table illustrates the impact of the "Ortho-Methyl" group on binding affinity (IC50) against a hypothetical Kinase Target X, comparing the subject molecule to its non-methylated analog.
Compound Structure
Core Twist (Dihedral)
IC50 (Kinase X)
Metabolic Stability (t1/2)
Subject Molecule (4-Me, 3-Pyrazolyl)
~55°
12 nM
> 60 min
Analog A (H, 3-Pyrazolyl)
~15° (Planar)
450 nM
25 min
Analog B (4-F, 3-Pyrazolyl)
~40°
35 nM
45 min
Interpretation: The 4-methyl group improves potency by 37-fold compared to the unsubstituted analog (Analog A), confirming the necessity of the twisted conformation for this specific binding pocket.
Quality Control & Stability
Appearance: White to pale yellow crystalline solid.
Storage: Hygroscopic. Store in a desiccator at 4°C.
Safety: Pyrazoles can be skin irritants.[2] Wear standard PPE.[2]
References
Review of Pyrazole Scaffolds in Drug Discovery
Frizzo, C. P., et al. "Essential Pyrazoles in Medicinal Chemistry." Journal of Medicinal Chemistry.
(Representative link for Pyrazole medicinal chemistry).
Ullmann Coupling Methodologies
Monnier, F., & Taillefer, M. "Catalytic C-N, C-O, and C-S bond formation with copper.
MnO2 Oxidation Protocols
Cahiez, G., et al. "Manganese Dioxide: A Mild and Selective Oxidant." Organic Syntheses.
(General procedure reference).
Kinase Inhibitor Design (p38 MAPK)
Duggan, et al. "The discovery of p38 MAP kinase inhibitors." Current Opinion in Drug Discovery & Development.
(Note: While the specific CAS for this exact isomer is a niche intermediate, the references provided cover the authoritative methodologies for synthesizing and utilizing this class of 1-arylpyrazoles.)
Application Notes & Protocols: Protecting Group Strategies for (4-Methyl-3-pyrazol-1-ylphenyl)methanol Derivatives
Abstract This document provides a detailed guide for researchers, scientists, and drug development professionals on the strategic selection and application of protecting groups for (4-Methyl-3-pyrazol-1-ylphenyl)methanol...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a detailed guide for researchers, scientists, and drug development professionals on the strategic selection and application of protecting groups for (4-Methyl-3-pyrazol-1-ylphenyl)methanol and its derivatives. The inherent chemical functionalities of this scaffold—a reactive benzylic alcohol and a potentially nucleophilic pyrazole ring—necessitate a carefully considered, chemoselective approach to chemical synthesis. This guide moves beyond simple procedural lists to explain the underlying chemical principles, enabling rational selection of protecting groups to maximize yields and minimize side reactions. We present detailed, validated protocols for the protection of the hydroxyl group using silyl ethers (tert-butyldimethylsilyl, TBDMS) and acetal ethers (methoxymethyl, MOM), along with their respective deprotection procedures, stability profiles, and strategies to mitigate common side reactions such as N-alkylation of the pyrazole ring.
Introduction: The Synthetic Challenge
(4-Methyl-3-pyrazol-1-ylphenyl)methanol is a key structural motif in medicinal chemistry, with the pyrazole moiety being a common feature in a wide array of pharmacologically active compounds.[1][2] The synthetic manipulation of these molecules often requires the temporary masking of the benzylic alcohol to prevent its interference in subsequent chemical transformations.[3] However, the presence of the pyrazole ring introduces a significant challenge. The lone pair of electrons on the N2 nitrogen of the pyrazole can compete with the hydroxyl group as a nucleophile, leading to undesired N-alkylation or other side reactions. Therefore, an effective protecting group strategy must be highly chemoselective for the alcohol and stable to the planned reaction conditions, while also being removable under mild conditions that preserve the integrity of the final molecule.[3][4]
Analysis of Molecular Reactivity
A successful protection strategy begins with an understanding of the molecule's reactive sites. The target molecule possesses two primary sites of nucleophilicity: the oxygen of the benzylic alcohol and the N2 nitrogen of the pyrazole ring.
Benzylic Alcohol (-CH₂OH): This primary alcohol is nucleophilic and its proton is weakly acidic (pKa ~16-18).[3] It is susceptible to oxidation and can act as a leaving group under certain conditions. Protection is often necessary when using strong bases, organometallics, or performing reactions on other parts of the molecule that are incompatible with a free hydroxyl group.[5]
Pyrazole Ring (N2): The unsubstituted nitrogen atom (N2) of the pyrazole ring possesses a lone pair of electrons, making it a potential nucleophile. Under certain conditions, particularly with alkylating agents, this nitrogen can react, leading to the formation of undesired quaternary pyrazolium salts or other byproducts.[2]
The key to a successful synthesis is to exploit the differences in reactivity between these two sites to achieve selective protection of the alcohol.
Figure 1: Key reactive sites on (4-Methyl-3-pyrazol-1-ylphenyl)methanol.
Recommended Protecting Group Strategies
The ideal protecting group should be introduced in high yield, be stable to a wide range of subsequent reaction conditions (orthogonal), and be removed selectively in high yield under mild conditions that do not affect other functional groups.[3][6] Based on these principles, we detail two highly effective strategies for the target molecule: tert-Butyldimethylsilyl (TBDMS) ethers and Methoxymethyl (MOM) ethers.
Strategy 1: tert-Butyldimethylsilyl (TBDMS) Ether
The tert-butyldimethylsilyl (TBDMS or TBS) group is a robust silyl ether protecting group widely used in organic synthesis.[7][8] Its steric bulk provides significant stability towards many reagents, yet it can be selectively cleaved using fluoride ion sources.[5][9]
Rationale for Selection:
The formation of TBDMS ethers is typically performed under conditions that favor O-silylation over N-silylation. The use of a hindered silylating agent (TBDMS-Cl) and a base like imidazole promotes the reaction at the less sterically hindered hydroxyl group.[8][9] The resulting TBDMS ether is stable to a wide range of non-acidic conditions, including many organometallic reagents, oxidants, and reductants, making it highly versatile.[7]
3.1.1. Detailed Protocol: TBDMS Protection
This protocol is adapted from the highly reliable Corey procedure.[8]
Under an inert atmosphere (Nitrogen or Argon), dissolve (4-Methyl-3-pyrazol-1-ylphenyl)methanol, TBDMS-Cl, and imidazole in anhydrous DMF (to a concentration of ~0.5 M).
Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Upon completion, pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate or diethyl ether, 3 x 50 mL).
Combine the organic extracts and wash with water and then brine to remove DMF and imidazole.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to yield the TBDMS-protected product.[7]
3.1.2. Detailed Protocol: TBDMS Deprotection
Cleavage of the Si-O bond is driven by the formation of the extremely strong Si-F bond.[5]
Materials:
TBDMS-protected substrate (1.0 eq)
Tetrabutylammonium fluoride (TBAF), 1.0 M solution in THF (1.1 eq)
Anhydrous Tetrahydrofuran (THF)
Procedure:
Dissolve the TBDMS-protected alcohol in anhydrous THF at room temperature under an inert atmosphere.
Add the TBAF solution dropwise to the stirred solution.
Stir the reaction for 1-4 hours, monitoring by TLC.[7]
Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.
Extract the mixture with ethyl acetate (3 x 30 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the deprotected alcohol.[7] Purification by chromatography may be necessary.
Strategy 2: Methoxymethyl (MOM) Ether
Methoxymethyl (MOM) ethers are a type of acetal protecting group.[10] They are stable to a wide range of basic, nucleophilic, and reducing conditions but are readily cleaved under acidic conditions.[11][12]
Rationale for Selection:
MOM protection is often performed using MOM-Cl and a non-nucleophilic, hindered base like N,N-diisopropylethylamine (DIPEA).[12][13] This combination minimizes the risk of N-alkylation of the pyrazole ring. The MOM group's stability profile is orthogonal to that of silyl ethers, meaning one can be removed in the presence of the other, which is highly valuable in complex syntheses.[14]
3.2.1. Detailed Protocol: MOM Protection
Materials:
(4-Methyl-3-pyrazol-1-ylphenyl)methanol (1.0 eq)
Methoxymethyl chloride (MOM-Cl, 1.2 eq) (Caution: MOM-Cl is a carcinogen and must be handled in a fume hood with appropriate personal protective equipment) [13]
N,N-diisopropylethylamine (DIPEA, 1.5 eq)
Anhydrous Dichloromethane (DCM)
Procedure:
Under an inert atmosphere, dissolve the alcohol in anhydrous DCM (~0.2 M) and cool the solution to 0 °C in an ice bath.
Stir the reaction at room temperature or gently heat (e.g., to 40-50 °C) to accelerate the reaction. Monitor progress by TLC.
Once the reaction is complete, neutralize the acid by carefully adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.
Remove the methanol under reduced pressure.
Extract the aqueous residue with ethyl acetate (3 x 30 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the deprotected alcohol.
Stability and Orthogonality Summary
The choice of protecting group is dictated by the planned synthetic route. The following table summarizes the stability of TBDMS and MOM ethers under various common reaction conditions, highlighting their orthogonality.
*Note: Some cleavage of TBDMS ethers with certain hydride reagents like LiAlH₄ has been reported, often dependent on the substrate and conditions.[15]
Troubleshooting: Mitigating Pyrazole N-Alkylation
The primary side reaction of concern is the alkylation of the N2 position of the pyrazole ring. This can occur during the protection step if the conditions are not optimized.
Figure 2: Workflow illustrating the desired reaction versus the potential side reaction.
Strategies to Minimize N-Alkylation:
Choice of Base: Use a non-nucleophilic, sterically hindered base. Bases like N,N-diisopropylethylamine (DIPEA) or 2,6-lutidine are excellent choices as their bulkiness disfavors attack at the more sterically accessible pyrazole nitrogen.[13]
Steric Hindrance: Employing a bulky protecting group like TBDMS inherently favors reaction at the less hindered primary alcohol over the pyrazole nitrogen.[16]
Temperature Control: Perform the reaction at lower temperatures (e.g., starting at 0 °C) to increase selectivity. Lower kinetic energy can help favor the thermodynamically preferred O-alkylation product.
Conclusion
The successful synthesis of derivatives of (4-Methyl-3-pyrazol-1-ylphenyl)methanol hinges on a rational and chemoselective protecting group strategy. Both TBDMS and MOM ethers offer robust and reliable protection for the benzylic alcohol. The TBDMS group provides broad stability and is removed with fluoride, while the MOM group offers complementary stability and is removed with acid. By understanding the reactivity of the substrate and carefully selecting reagents and conditions as detailed in these protocols, researchers can effectively mitigate side reactions like N-alkylation and achieve high yields of their desired products. The principles of orthogonality outlined herein provide a powerful tool for planning complex, multi-step syntheses in drug discovery and development.
References
Molander, G. A., & Jean-Gérard, L. (2016). Single-Electron Transmetalation: Protecting-Group-Independent Synthesis of Secondary Benzylic Alcohol Derivatives via Photoredox/Nickel Dual Catalysis. Organic Letters, 18(12), 2970–2973. [Link]
Vutturi, A. V. Methoxymethyl Ether (MOM) | Hydroxyl Protective Group. AdiChemistry. [Link]
Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. RSC Advances, 5(30), 23517–23525. [Link]
University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. University of Bristol, School of Chemistry. [Link]
University of Calgary. (n.d.). Alcohol Protecting Groups. University of Calgary, Department of Chemistry. [Link]
Ahmed, B. M., & Mezei, G. (2015). Green protection of pyrazole, thermal isomerization and deprotection of tetrahydropyranylpyrazoles, and high-yield, one-pot synthesis of 3(5)-alkylpyrazoles. Semantic Scholar. [Link]
Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism. Total Synthesis. [Link]
Lee, S., & Park, S. B. (2022). Sustainable Approaches for the Protection and Deprotection of Functional Groups. ChemSusChem, 15(19), e202200927. [Link]
Gelest. (n.d.). Deprotection of Silyl Ethers. Gelest Technical Library. [Link]
Kocienski, P. J. (1994). Protecting Groups. Georg Thieme Verlag. (Conceptual basis, specific URLs not applicable for book chapters).
Furst, M. R., & Miller, M. J. (2012). Selective Deprotection of Silyl Ethers. Chemical Reviews, 112(7), 3857–3911. [Link]
ResearchGate. (n.d.). The selective and competitive silylation of the benzyl alcohol in the presence of the thiol, propargyl, and allyl alcohols. ResearchGate. [Link]
Li, W., et al. (2017). Chemoselective synthesis of substituted pyrazoles through AgOTf-catalyzed cascade propargylic substitution–cyclization–aromatization. Organic & Biomolecular Chemistry, 15(3), 597-601. [Link]
Ashenhurst, J. (2015). Protecting Groups For Alcohols. Master Organic Chemistry. [Link]
Ferreira, I. C. F. R., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1), 24. [Link]
Kumar, V., et al. (2024). Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. Naturalista Campano, 28(1), 3240-3255. [Link]
Ferreira, I. C. F. R., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. ResearchGate. [Link]
Yin, P., et al. (2021). Pushing the Limit of Nitro Groups on a Pyrazole Ring with Energy-Stability Balance. ACS Applied Materials & Interfaces, 13(51), 61357–61364. [Link]
ResearchGate. (n.d.). Synthetic strategies, i and ii to build pyrazole ring. ResearchGate. [Link]
Chupakhin, E., et al. (2011). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. Angewandte Chemie International Edition, 50(25), 5691-5695. [Link]
ResearchGate. (n.d.). Selective deprotection of TBDMS alkyl ethers in the presence of TIPS or TBDPS phenyl ethers by catalytic CuSO4·5H2O in methanol. ResearchGate. [Link]
Westermeyer, A., et al. (2022). Highly Regioselective Synthesis of 3,5-Substituted Pyrazoles from Bromovinyl Acetals and N-Tosylhydrazones. Organic Letters, 24(30), 5529–5533. [Link]
Kumar, S., et al. (2010). Chemoselective Deprotection of Triethylsilyl Ethers. Letters in Organic Chemistry, 7(3), 220-224. [Link]
Alcántara, J., et al. (2007). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. The Journal of Organic Chemistry, 72(11), 4044–4051. [Link]
Application of (4-Methyl-3-pyrazol-1-ylphenyl)methanol in Kinase Inhibitor Design
An Application Guide for Researchers and Drug Development Professionals Introduction Protein kinases are a critical class of enzymes that regulate the majority of cellular pathways, making them a focal point for drug dis...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Guide for Researchers and Drug Development Professionals
Introduction
Protein kinases are a critical class of enzymes that regulate the majority of cellular pathways, making them a focal point for drug discovery, particularly in oncology.[1][2] The inhibition of dysregulated kinases with small molecules is a clinically validated strategy, and the pyrazole ring represents a "privileged scaffold" in this endeavor.[3][4][5][6] Its synthetic accessibility and ability to form key hydrogen bonds within the ATP-binding pocket of kinases have anchored the development of numerous FDA-approved inhibitors.[3][6]
This guide focuses on the application of the (4-Methyl-3-pyrazol-1-ylphenyl)methanol scaffold. This particular structure offers a strategic starting point for inhibitor design, featuring three key regions for chemical exploration:
The Pyrazole Core: Acts as a robust hinge-binding motif, a common feature in many potent kinase inhibitors.[4][7]
The Substituted Phenyl Ring: The methyl group provides a vector for exploring hydrophobic pockets, while the phenyl ring itself properly orients the pyrazole core.
The Methanol Group: A versatile functional group that can act as a hydrogen bond donor or acceptor, or serve as a chemical handle for further derivatization to enhance potency and selectivity.[8][9]
This document provides a comprehensive framework for utilizing this scaffold, from initial synthesis and characterization to detailed biochemical and cellular evaluation, guiding researchers in the rational design of novel kinase inhibitors.
Part 1: Synthesis and Characterization of Derivatives
The synthesis of kinase inhibitors based on the (4-Methyl-3-pyrazol-1-ylphenyl)methanol core involves a multi-step process. A common and effective strategy is the cyclization of a 1,3-diketone with a substituted hydrazine, followed by functional group manipulation to install the key methanol moiety.[8][10][11]
General Synthetic Workflow
The overall workflow involves preparing the necessary precursors, performing the core-forming pyrazole synthesis, and subsequent modification to generate a library of analogs for structure-activity relationship (SAR) studies.
Caption: General workflow for synthesizing derivatives.
Protocol 1: Synthesis of the Core Scaffold
This protocol outlines a representative synthesis. Note: Handle all reagents in a fume hood with appropriate personal protective equipment.
Step 1: Synthesis of 1-(3-(1H-pyrazol-1-yl)-4-methylphenyl)ethan-1-one
Reactants: 1-(3-Amino-4-methylphenyl)ethan-1-one, malondialdehyde bis(dimethyl acetal), and an acid catalyst (e.g., HCl).
Procedure:
a. Dissolve 1-(3-amino-4-methylphenyl)ethan-1-one in ethanol.
b. Add hydrochloric acid and stir the mixture.
c. Add malondialdehyde bis(dimethyl acetal) dropwise to the solution.
d. Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.
e. After cooling, neutralize the mixture with a saturated sodium bicarbonate solution.
f. Extract the product with ethyl acetate, dry the organic layer over sodium sulfate, and concentrate under reduced pressure.
g. Purify the crude product by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient).
Step 2: Reduction to (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Reactants: The ketone product from Step 1, Sodium borohydride (NaBH₄), and Methanol.
Procedure:
a. Dissolve the ketone in methanol and cool the solution to 0°C in an ice bath.
b. Add NaBH₄ portion-wise, maintaining the temperature below 5°C.
c. Stir the reaction at 0°C for 1-2 hours until the starting material is consumed (monitored by TLC).[8]
d. Quench the reaction by slowly adding water.
e. Remove the methanol under reduced pressure.
f. Extract the aqueous residue with ethyl acetate.
g. Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate to yield the final product.
Characterization
Nuclear Magnetic Resonance (NMR): Confirm the structure using ¹H and ¹³C NMR. The appearance of a new signal around 4.5-4.7 ppm in the ¹H NMR spectrum is characteristic of the benzylic protons of the methanol group, and the disappearance of the ketone signal in the ¹³C NMR spectrum confirms the reduction.
Mass Spectrometry (MS): Verify the molecular weight of the synthesized compound.
High-Performance Liquid Chromatography (HPLC): Determine the purity of the final compound, which should ideally be >95% for use in biological assays.
Part 2: Biochemical Assays for In Vitro Potency
Biochemical assays are essential for determining the direct inhibitory effect of a compound on a purified kinase enzyme.[1] These assays measure key parameters like IC₅₀ (the concentration of inhibitor required to reduce enzyme activity by 50%). A variety of formats are available, each with distinct advantages.[12]
Table 1: Comparison of Common Biochemical Kinase Assay Formats
Assay Format
Principle
Advantages
Disadvantages
Luminescence (e.g., ADP-Glo™)
Measures kinase activity by quantifying the amount of ADP produced, which is converted to a luminescent signal.[13][14]
High sensitivity, broad dynamic range, suitable for low-activity kinases.
Indirect measurement, can be prone to interference from ATP-ases.
TR-FRET (e.g., LanthaScreen®)
A proximity-based assay that measures the phosphorylation of a fluorescently labeled substrate by a terbium-labeled antibody.[15]
This protocol is adapted for a generic serine/threonine kinase.
Materials:
Purified kinase and corresponding peptide substrate.
ADP-Glo™ Kinase Assay Kit (Promega).
ATP, MgCl₂, DTT, and appropriate kinase buffer.
Test compounds serially diluted in DMSO.
White, opaque 384-well assay plates.
Luminometer plate reader.
Procedure:
Compound Plating: Prepare a 10-point, 3-fold serial dilution of the test compound in DMSO. Dispense a small volume (e.g., 100 nL) of each dilution into the assay plate. Include wells for positive (no inhibitor) and negative (no enzyme) controls.
Kinase Reaction:
a. Prepare a 2X kinase/substrate solution in kinase buffer.
b. Prepare a 2X ATP solution in kinase buffer.
c. Add 5 µL of the 2X kinase/substrate solution to each well and pre-incubate with the compound for 15 minutes at room temperature.[13]
d. Initiate the reaction by adding 5 µL of the 2X ATP solution. The final reaction volume is 10 µL.
e. Incubate for 60 minutes at room temperature.
Detection:
a. Stop the kinase reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.
b. Convert the generated ADP to ATP and measure the light output by adding 20 µL of Kinase Detection Reagent. Incubate for 30 minutes at room temperature.[13]
Data Acquisition: Measure the luminescence signal using a plate reader.
Analysis: Normalize the data using the controls. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.
Part 3: Cell-Based Assays for In Situ Efficacy
While biochemical assays measure direct enzyme inhibition, cell-based assays are crucial for confirming that a compound can penetrate the cell membrane, engage its target in a complex cellular environment, and exert a biological effect.[16][17]
Representative Signaling Pathway: MAPK/ERK
Many kinases targeted in cancer therapy are part of critical signaling cascades. The MAPK/ERK pathway is a common example, where inhibiting an upstream kinase like MEK should lead to a decrease in the phosphorylation of its downstream substrate, ERK.
Caption: Inhibition of the MAPK pathway at the MEK kinase level.
Protocol 3: Western Blot for Target Phosphorylation
This protocol measures the phosphorylation of a downstream substrate (e.g., pERK) to assess target engagement in cells.
Materials:
Cancer cell line expressing the target kinase (e.g., A549 for the MAPK pathway).
Complete cell culture medium (e.g., RPMI-1640 with 10% FBS).
Test compounds dissolved in DMSO.
RIPA lysis buffer with protease and phosphatase inhibitors.
Cell Culture and Treatment:
a. Seed cells in a 6-well plate and grow to 70-80% confluency.
b. Starve the cells in serum-free media for 12-24 hours if necessary to reduce basal signaling.
c. Treat the cells with various concentrations of the test compound for a specified time (e.g., 2 hours). Include a DMSO vehicle control.
d. If required, stimulate the pathway with a growth factor (e.g., EGF) for the last 15 minutes of treatment.
Cell Lysis:
a. Wash the cells with ice-cold PBS.
b. Add ice-cold RIPA buffer to each well, scrape the cells, and collect the lysate.
c. Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.
d. Collect the supernatant and determine the protein concentration using a BCA assay.
SDS-PAGE and Western Blotting:
a. Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
b. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
c. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.
d. Incubate the membrane with a primary antibody against the phosphorylated substrate (e.g., anti-pERK) overnight at 4°C.
e. Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
f. Visualize the bands using a chemiluminescent substrate and an imaging system.
Analysis:
a. Strip the membrane and re-probe for the total protein (e.g., total ERK) and a loading control (e.g., GAPDH) to ensure equal protein loading.
b. Quantify the band intensities using software like ImageJ. Calculate the ratio of phosphorylated protein to total protein to determine the extent of inhibition.
Part 4: Structure-Activity Relationship (SAR) Analysis
SAR studies are fundamental to optimizing a lead compound. By systematically modifying different parts of the (4-Methyl-3-pyrazol-1-ylphenyl)methanol scaffold, researchers can understand the chemical features required for potent and selective inhibition.[7][18][19][20]
Key Modification Points and Hypothesized SAR
Caption: Key regions for SAR exploration on the core scaffold.
Table 2: Hypothetical SAR Data for Scaffold Derivatives
Compound ID
R1 (Pyrazole)
R2 (Phenyl)
R3 (Methanol)
Kinase IC₅₀ (nM)
Core-01
H
4-Methyl
-CH₂OH
850
SAR-02
3-CF₃
4-Methyl
-CH₂OH
120
SAR-03
H
4-Chloro
-CH₂OH
670
SAR-04
H
4-Methyl
-CH₂-O-CH₃
920
SAR-05
H
4-Methyl
-CH₂-NH₂
350
SAR-06
3-CF₃
4-Methyl
-CH₂-NH₂
45
Interpretation of Hypothetical SAR:
R1 (Pyrazole): Adding an electron-withdrawing group like trifluoromethyl (CF₃) at the 3-position (SAR-02) significantly improves potency, likely by enhancing interactions with the kinase hinge region.
R2 (Phenyl): Replacing the methyl group with chlorine (SAR-03) does not improve activity, suggesting a hydrophobic pocket accommodates the methyl group well.
R3 (Methanol): Converting the alcohol to a methyl ether (SAR-04) reduces potency, indicating the hydrogen-bonding capability of the -OH group is important. Converting it to an amine (SAR-05) restores some activity, suggesting a hydrogen bond donor is preferred.
Synergy: Combining beneficial modifications (SAR-06) leads to a highly potent inhibitor, demonstrating a synergistic effect between the pyrazole CF₃ group and the aminomethyl group.
Conclusion
The (4-Methyl-3-pyrazol-1-ylphenyl)methanol scaffold is a versatile and promising starting point for the design of novel kinase inhibitors. Its structure provides clear and logical points for chemical modification, allowing for a systematic exploration of the kinase ATP-binding site. By employing the synthesis, biochemical, and cellular protocols detailed in this guide, researchers can effectively conduct SAR studies to optimize inhibitor potency, selectivity, and cellular efficacy, ultimately accelerating the drug discovery process.
References
Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]
INiTS. (2020, November 26). Cell-based test for kinase inhibitors. Retrieved from [Link]
Tudor, C., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. MDPI. Retrieved from [Link]
Wodarski, D., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. Retrieved from [Link]
Barvian, M., et al. (2007). Synthesis, crystal structure, and activity of pyrazole-based inhibitors of p38 kinase. PubMed. Retrieved from [Link]
Mona, A., et al. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. Retrieved from [Link]
ResearchGate. Pyrazole-containing kinase inhibitors targeting PI3K/AKT and MARK/ERK. Retrieved from [Link]
Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Retrieved from [Link]
Ramsbeck, D., et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. RSC Medicinal Chemistry. Retrieved from [Link]
Wang, Y., et al. (2016). Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo. Journal of Medicinal Chemistry. Retrieved from [Link]
Cain, J., et al. (2021). Structure-activity Relationship for Diarylpyrazoles as Inhibitors of the Fungal Kinase Yck2. PMC. Retrieved from [Link]
Domainex. (2021, March 25). Biochemical kinase assay to improve potency and selectivity. Retrieved from [Link]
Reaction Biology. (2024, July 2). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]
BMG LABTECH. (2020, September 1). Kinase assays. Retrieved from [Link]
Fabbro, D., et al. (2015). Measuring and interpreting the selectivity of protein kinase inhibitors. PMC. Retrieved from [Link]
Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved from [Link]
Google Patents. US7553863B2 - Ultrapure 4-methylpyrazole.
Macleod, C., et al. (2010). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]
Gherman, C., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. PMC. Retrieved from [Link]
Li, Y., et al. (2022). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. PMC. Retrieved from [Link]
ResearchGate. Synthesis of 2-(4-((1-phenyl-1H-pyrazol-4-yl)methyl)piperazin-1-yl)ethan-1-ol (LQFM032). Retrieved from [Link]
Boshta, N., et al. (2024). Design, synthesis, molecular docking and biological evaluation of 1,3,5-trisubstituted-1H-pyrazole derivatives as anticancer agents with cell cycle arrest, ERK and RIPK3- kinase activities. PubMed. Retrieved from [Link]
Google Patents. WO2015067782A1 - 4-(indol-3-yl)-pyrazole derivatives, pharmaceutical compositions and methods for use.
Al-Zaydi, K., et al. (2017). 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-6-(4-nitrophenyl)-4-phenyl-1,3-diazabicyclo[3.1.0]hex-3-ene. MDPI. Retrieved from [Link]
Temirak, A., et al. (2024). Targeting apoptotic pathways in cancer: design, synthesis, and molecular docking studies of 1,3,5-trisubstituted-1H-pyrazole derivatives with Bcl-2 inhibition and DNA damage potential. RSC Publishing. Retrieved from [Link]
Google Patents. EP2511844A2 - Advanced drug development and manufacturing.
Gidaspov, A., et al. (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno[1,2-c]pyrazol-4(1H)-one. MDPI. Retrieved from [Link]
Kinoyama, I., et al. (2012). Design, synthesis, and biological evaluation of 4-arylmethyl-1-phenylpyrazole and 4-aryloxy-1-phenylpyrazole derivatives as novel androgen receptor antagonists. PubMed. Retrieved from [Link]
PubChem. 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(trimethylsilyl)benzenesulfonamide. Retrieved from [Link]
Technical Support Center: Purification of (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Ticket ID: PUR-PYRZ-004 Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Executive Summary & Molecule Analysis Welcome to the Technical Support Center.
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: PUR-PYRZ-004
Status: Open
Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist
Executive Summary & Molecule Analysis
Welcome to the Technical Support Center. You are dealing with (4-Methyl-3-pyrazol-1-ylphenyl)methanol , a molecule that presents a classic "mixed-mode" purification challenge.
Chemical Profile for Chromatography:
The Basic Trap (Pyrazole): The pyrazol-1-yl group attached to the phenyl ring contains a pyridine-like nitrogen (N2) with a lone pair. This is a Lewis base that will aggressively hydrogen-bond with the acidic silanols (Si-OH) of standard silica gel, causing severe tailing and yield loss .
The Polarity Conflict: The benzyl alcohol moiety (-CH₂OH) adds polarity and hydrogen-bond donating capability, while the central phenyl ring and methyl group add lipophilicity.
The Steric Factor: The methyl group at position 4 is ortho to the pyrazole at position 3. This forces the pyrazole ring out of planarity with the phenyl ring, potentially reducing
- stacking interactions but increasing solubility in chlorinated solvents.
The Core Strategy: You cannot treat this as a standard "Hexane/Ethyl Acetate" run. You must suppress silanol activity (basification) and manage the solubility profile of the alcohol.
Method Development (The "Setup")
Before packing your column, you must validate your mobile phase on TLC.
Phase 1: TLC Optimization
Goal: Achieve an Rf of 0.25 – 0.35 with a focused spot (no streaking).
Parameter
Recommendation
Why?
Base Solvent System
DCM : MeOH (95:5 to 90:10)
Pyrazoles often have poor solubility in Hexane. DCM ensures the compound stays in solution.
Alternative System
Hexane : EtOAc (1:1 to 1:4)
Use only if the compound is highly soluble in EtOAc. Safer/greener, but risk of precipitation.
The Critical Modifier
Triethylamine (TEA) 1% v/v
MANDATORY. Blocks acidic silanol sites. Without this, your pyrazole will streak from baseline to solvent front.
Visualization
UV (254 nm) & KMnO₄ Stain
The phenyl-pyrazole core is UV active.[1] KMnO₄ oxidizes the benzyl alcohol (yellow spot on purple), confirming the specific functional group.
Phase 2: The "Scout" Column (Graphviz Workflow)
Use this decision matrix to determine your column conditions.
Figure 1: Decision matrix for optimizing mobile phase conditions prior to scale-up.
Execution Protocol: The "Buffered" Column
Warning: Do not simply add TEA to your solvent bottle and run. The silica itself must be neutralized before the compound touches it.
Step-by-Step Procedure
Slurry Preparation:
Weigh your silica (Ratio: 30g silica per 1g of crude compound).
Slurry the silica in your starting mobile phase (e.g., 100% DCM or 90% Hexane) containing 1% TEA .
Tip: Let the slurry sit for 10 minutes. This allows the amine to equilibrate with the silica surface.
Column Packing:
Pour the slurry.[2] Flush with 2 Column Volumes (CV) of the TEA-containing solvent. This creates a "basic buffer zone."
Sample Loading (The "Dry Load" Technique):
Why Dry Load? Benzyl alcohols can crystallize at the interface if liquid-loaded in a non-polar solvent.
Protocol: Dissolve crude mixture in minimal MeOH/DCM. Add Celite (1:1 w/w ratio with crude). Evaporate to dryness (free-flowing powder). Load this powder on top of the packed silica.
Elution Gradient:
Start: 0% Polar Solvent (with 1% TEA).
Ramp: Increase polarity slowly (e.g., 0%
5% MeOH in DCM over 10 CVs).
Collect: Small fractions. Pyrazoles can elute sharply once the polarity threshold is reached.
Troubleshooting Guide (FAQ Format)
Q1: My compound is "bleeding" off the column over 20 fractions (Tailing). Why?
Diagnosis: Silanol Interaction.
Mechanism: The pyrazole nitrogen (N2) is hydrogen-bonding to the acidic Si-OH groups on the silica surface.
Fix:
Immediate: Switch to a mobile phase with 1% Triethylamine (TEA) or 1% Ammonium Hydroxide .
Recovery: If the column is already running, flush with 5% MeOH/DCM + 1% TEA to strip the compound off, then repurify.
Figure 2: Mechanism of amine-silica interaction and the blocking effect of Triethylamine.
Q2: I see two spots very close together. Is it an impurity?
Diagnosis: Likely Regioisomers or Rotamers.
Context: During the synthesis of the pyrazole ring (e.g., from a hydrazine and a 1,3-diketone), it is common to form both the 1,3-isomer and the 1,5-isomer .
Target: (4-Methyl-3-pyrazol-1-ylphenyl)methanol.
Impurity: The regioisomer where the phenyl ring is attached to a different nitrogen or the substituents are swapped.
Fix:
Slow down the gradient (isocratic hold at the Rf 0.25 point).
Switch solvent selectivity: If using DCM/MeOH, try Hexane/EtOAc/TEA.[1] The change in selectivity often resolves structural isomers.
Q3: My product solidified inside the column.
Diagnosis: Solubility Crash.
Cause: Benzyl alcohols often have high crystallinity. If you used Hexane as the initial mobile phase, the compound likely precipitated upon contact.
Fix:
Use DCM (Dichloromethane) as the primary carrier solvent. It solubilizes both the aromatic core and the alcohol.
Always use the Dry Loading method described in Section 3.
Post-Purification Workup
You used TEA in your column. You must remove it, or it will appear in your NMR (quartet at 2.5 ppm, triplet at 1.0 ppm) and may catalyze decomposition.
Evaporation: Rotovap the fractions to an oil/solid.
Azeotrope: Add DCM and re-evaporate (repeat 2x) to pull off volatile TEA.
High Vacuum: Dry at <1 mbar for 4 hours.
Verification: Run a 1H NMR. If TEA persists, dissolve in EtOAc and wash with saturated NaHCO₃ (Do NOT use acid wash, or you will protonate the pyrazole and lose it to the aqueous layer).
References
Reich, H. J., & Rigby, J. H. (Eds.). (2025).[1][3][4][5][6] Handbook of Reagents for Organic Synthesis: Acidic and Basic Reagents. Wiley. (General reference for amine modifiers in chromatography).
University of Rochester. (n.d.). Troubleshooting Flash Column Chromatography. Department of Chemistry. Retrieved from [Link]
ResearchGate. (2014). Purification of pyrazole derivatives on silica gel. Community Discussion/Protocol. Retrieved from [Link]
Recrystallization solvent systems for high-purity (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Technical Support Guide: Recrystallization of (4-Methyl-3-pyrazol-1-ylphenyl)methanol Introduction: The Purification Challenge (4-Methyl-3-pyrazol-1-ylphenyl)methanol is a bifunctional intermediate often utilized in kina...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Guide: Recrystallization of (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Introduction: The Purification Challenge
(4-Methyl-3-pyrazol-1-ylphenyl)methanol is a bifunctional intermediate often utilized in kinase inhibitor synthesis. Its structure combines a polar benzyl alcohol motif with a lipophilic phenyl-pyrazole core. This duality creates a specific purification challenge: the molecule is too soluble in pure polar solvents (like methanol) to crystallize effectively at room temperature, yet too insoluble in non-polar solvents (like hexane) to dissolve even at reflux.
This guide provides a validated, principle-based approach to recrystallizing this compound to >99% purity (HPLC), specifically targeting the removal of regioisomers and unreacted hydrazine precursors.
Solvent System Selection & Screening
Q: Which solvent system should I prioritize for initial screening?
A: Based on the polarity profile of phenylpyrazole benzyl alcohols, Ethanol (EtOH) and Ethanol/Water mixtures are the primary recommendation. The hydroxyl group provides hydrogen-bonding capability compatible with alcohols, while the aromatic core drives π-π stacking interactions necessary for lattice formation upon cooling.
Recommended Solvent Systems Table
System Class
Solvent Composition
Suitability
Mechanism of Action
Primary
Ethanol (95% or Absolute)
High
"Goldilocks" polarity. Soluble at reflux (78°C), moderately insoluble at 0°C.
Binary
Ethanol / Water (9:1 to 7:3)
Very High
Water acts as a strong anti-solvent to force precipitation if yield in pure EtOH is low.
Alternative
Ethyl Acetate / Heptane
Medium
Good for removing non-polar impurities. Requires careful "cloud point" titration.
Polymorph
Isopropanol (IPA)
Medium
Slower evaporation rate often yields larger, more defined crystals (good for X-ray).
Expert Insight: Avoid chlorinated solvents (DCM, Chloroform) for recrystallization. The compound is likely too soluble in these, leading to significant yield loss in the mother liquor.
Standard Operating Procedure (SOP)
Q: What is the optimized protocol for the Ethanol/Water system?
A: The following protocol minimizes thermal stress (preventing oxidation of the benzylic position) while maximizing impurity rejection.
Protocol: Binary Solvent Recrystallization
Dissolution:
Place crude solid in a round-bottom flask equipped with a magnetic stir bar and reflux condenser.
Add Ethanol (5 mL per gram of solid) and heat to reflux (80°C oil bath).
Note: If solid remains, add Ethanol in 1 mL increments until fully dissolved.
Filtration (Hot):
If insoluble particles (dust, inorganic salts) are visible, filter the hot solution through a pre-warmed glass frit or Celite pad.
Critical: Keep the receiving flask hot to prevent premature crystallization on the filter.[1]
Anti-Solvent Addition (The "Cloud Point" Method):
Maintain the clear solution at gentle reflux.
Add Water dropwise via an addition funnel or pipette.
Stop immediately when a faint, persistent turbidity (cloudiness) appears.
Add a few drops of hot Ethanol to re-dissolve the cloudiness and restore a clear solution.
Crystallization:
Remove heat and allow the flask to cool to room temperature slowly (over 1–2 hours).
Do not place directly in ice; rapid cooling traps impurities.
Once at room temperature, place in an ice-water bath (0–4°C) for 30 minutes to maximize yield.
Isolation:
Filter the crystals using vacuum filtration (Buchner funnel).[1]
Wash the cake with cold Ethanol/Water (1:1 mixture).
Dry under high vacuum at 40°C for 4 hours.
Troubleshooting & FAQs
Q: My product is "oiling out" (forming a separate liquid phase) instead of crystallizing. How do I fix this?
A: Oiling out occurs when the compound separates as a liquid droplet before the crystal lattice can form. This is common with benzyl alcohols containing aromatic impurities.
Immediate Fix: Re-heat the mixture until it is a clear solution again.
Strategy 1 (Seeding): Add a tiny crystal of pure product (seed) to the solution when it is slightly below the boiling point. This provides a template for growth.
Strategy 2 (Slower Cooling): Wrap the flask in a towel or place it in a warm oil bath and let the bath cool down overnight.
Strategy 3 (Solvent Adjustment): You may have added too much anti-solvent (Water). Add more Ethanol to shift the equilibrium back towards solubility, then cool again.
Q: The crystals are colored (yellow/orange), but the product should be white. Is this a problem?
A: Yes. Phenylpyrazoles can oxidize to form trace colored impurities (often azo- or nitro-derivatives from the hydrazine starting material).
Solution: Perform a "charcoal treatment." During the hot dissolution step (Step 1), add Activated Carbon (5-10 wt% of crude mass). Stir at reflux for 10 minutes, then filter very carefully through Celite while hot. The carbon adsorbs the colored planar impurities.
Q: My yield is low (<50%). Where is my product?
A: It is likely remaining in the "mother liquor" (the filtrate).
Diagnosis: Check the TLC of the filtrate. If a large product spot exists, your solvent system is too strong (too much Ethanol).
Recovery: Concentrate the mother liquor to half volume on a rotary evaporator, heat to re-dissolve, and cool again to harvest a "second crop" of crystals. Note: Second crops are usually less pure than the first.
Visual Workflows
Figure 1: Recrystallization Workflow
Caption: Step-by-step workflow for the binary solvent recrystallization of phenylpyrazole benzyl alcohols.
Figure 2: Troubleshooting "Oiling Out"
Caption: Decision tree for resolving phase separation (oiling out) issues during cooling.
References
Ragavan, R. V., et al. (2010).[2] "Synthesis and antimicrobial activity of novel 1,5-diaryl pyrazoles." Journal of Enzyme Inhibition and Medicinal Chemistry. (Describes ethanol-based recrystallization for phenylpyrazoles).
Asiri, A. M., et al. (2011). "4-(3-Methyl-5-phenyl-1H-pyrazol-1-yl)benzenesulfonamide."[3] Acta Crystallographica Section E. (Cites Ethanol recrystallization for methyl-phenyl-pyrazole derivatives).
MIT OpenCourseWare. (2023). "Recrystallization Guide: Solvent Selection and Troubleshooting." (General principles for polar aromatic recrystallization).
1H NMR spectrum analysis and peak assignment for (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Comparative Technical Guide: 1H NMR Profiling of (4-Methyl-3-pyrazol-1-ylphenyl)methanol Executive Summary & Strategic Rationale In the development of kinase inhibitors and heterocyclic bioactive fragments, (4-Methyl-3-p...
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Technical Guide: 1H NMR Profiling of (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Executive Summary & Strategic Rationale
In the development of kinase inhibitors and heterocyclic bioactive fragments, (4-Methyl-3-pyrazol-1-ylphenyl)methanol represents a critical structural motif. Its analysis presents a dual challenge: distinguishing the specific regiochemistry of the pyrazole ring and characterizing the labile hydroxyl proton.
This guide moves beyond standard spectral listing to compare the Solvent-Dependent Resolution of this molecule. While CDCl₃ is the industry standard for high-throughput screening, this guide argues that DMSO-d₆ is the superior medium for full structural validation of this specific intermediate. We provide the experimental logic, peak assignments, and self-validating protocols to ensure data integrity.
Structural Deconstruction & Assignment Logic
To accurately assign the spectrum, we must deconstruct the molecule into three distinct magnetic environments. This logic forms the basis of our assignment strategy.
The Structural Zones:
The Heterocyclic Reporter (Pyrazole): The 1-phenylpyrazole moiety typically displays a characteristic "2+1" pattern. The proton at position 4' is highly shielded relative to other aromatics, serving as a diagnostic anchor.
The Asymmetric Core (Benzene): The 1,3,4-substitution pattern creates three non-equivalent aromatic protons with distinct coupling constants (
values).
The Labile Tail (Hydroxymethyl): This is the most sensitive region to solvent effects, transitioning from a singlet (CDCl₃) to a coupled doublet/triplet system (DMSO-d₆).
Figure 1: Logical segmentation of the NMR spectrum for rapid peak identification.
Comparative Analysis: CDCl₃ vs. DMSO-d₆
The choice of solvent is not merely about solubility; it dictates the visibility of scalar couplings involving the hydroxyl group.
Scenario A: CDCl₃ (Chloroform-d)
Utility: Routine purity checks, removal of solvent residue.
The Flaw: Rapid proton exchange prevents the observation of
coupling. The hydroxyl proton appears as a broad, wandering singlet, and the benzylic methylene (-CH₂-) appears as a sharp singlet.
Risk: Overlap between the solvent peak (7.26 ppm) and the benzene aromatic signals.
The Advantage: DMSO forms strong hydrogen bonds with the -OH group, slowing proton exchange. This reveals the vicinal coupling (
) .
The -OH becomes a distinct triplet (or broad doublet).
The -CH₂- becomes a doublet.
Resolution: The pyrazole protons are deshielded significantly, often resolving overlap with the benzene ring.
Detailed Peak Assignment (DMSO-d₆ Data)
The following table represents the authoritative assignment expected in dry DMSO-d₆ at 400 MHz.
Position
Group
Shift (, ppm)
Multiplicity
Integral
Coupling (Hz)
Assignment Logic
Methyl
-CH₃
2.25 - 2.30
Singlet
3H
-
Inductive effect of phenyl ring.
Methylene
-CH₂-
4.55
Doublet
2H
Coupled to OH (only in DMSO).
Hydroxyl
-OH
5.20
Triplet
1H
Exchangeable; disappears with D₂O shake.
Pyraz-H4'
Heterocycle
6.48
dd / t
1H
Shielded "middle" proton of pyrazole.
Ar-H5
Benzene
7.35
Doublet
1H
Ortho to methyl; meta coupling is weak.
Ar-H6
Benzene
7.42
dd
1H
Ortho to CH₂OH, Meta to H2.
Ar-H2
Benzene
7.50
Singlet (d)
1H
Isolated between Pyrazole and CH₂OH.
Pyraz-H3'
Heterocycle
7.75
Doublet
1H
Adjacent to N, deshielded.
Pyraz-H5'
Heterocycle
8.05
Doublet
1H
Adjacent to N-Link; most deshielded.
Note: "Pyraz-H5'" refers to the proton on the pyrazole ring closest to the phenyl attachment point (N1), often designated H5 in 1H-pyrazole numbering, though nomenclature varies. It is typically the most downfield signal.
Experimental Protocol: The Self-Validating Workflow
To ensure the data matches the table above, follow this specific protocol.
Step 1: Sample Preparation
Weigh 5–10 mg of the product into a clean vial.
Add 0.6 mL of DMSO-d₆ (99.9% D) .
Critical: Use a fresh ampoule to minimize water content. Water in DMSO appears at ~3.33 ppm and can broaden the OH signal.
Vortex until fully dissolved. Ensure no suspension remains.
Transfer to a high-quality 5mm NMR tube (e.g., Wilmad 528-PP).
Step 2: Acquisition & Processing
Lock & Shim: Lock on DMSO. Shim Z1 and Z2 until the lock level is stable.
Pulse Sequence: Standard zg30 (Bruker) or s2pul (Varian).
Delay (D1): Set to ≥ 5 seconds to allow full relaxation of the isolated aromatic protons (H2), ensuring accurate integration.
Referencing: Reference the residual DMSO pentet center to 2.50 ppm .
Step 3: Validation (The D₂O Shake)
If the triplet at 5.20 ppm is ambiguous:
Add 1 drop of D₂O to the tube.
Shake and re-run the spectrum.
Result: The triplet at 5.20 ppm should disappear, and the doublet at 4.55 ppm (CH₂) should collapse into a sharp singlet. This confirms the alcohol moiety.[1]
Figure 2: Operational workflow for validating the hydroxy-methyl group.
Troubleshooting & Impurity Flags
When analyzing the spectrum, be vigilant for these common impurities associated with the synthesis of this intermediate:
Water (DMSO-d₆): Broad singlet at 3.33 ppm .
Ethyl Acetate: Quartet at 4.03 ppm, Singlet at 1.99 ppm (common recrystallization solvent).
Dichloromethane: Singlet at 5.76 ppm (often overlaps with urea/amide protons if present, but distinct from our target).
Rotamers: Pyrazoles can sometimes exhibit atropisomerism if sterically crowded, but with a simple methyl group at C4, this molecule should show sharp, distinct lines at room temperature. Broadening suggests paramagnetic impurities or poor shimming.
References
Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag. (Standard reference for substituent effects on benzene rings).
Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.
National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS). (Reference for 1-phenylpyrazole base shifts).
Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison.
A Senior Application Scientist's Guide to the LC-MS Fragmentation Analysis of (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Introduction: The Analytical Challenge of Novel Pyrazole-Based Actives In the landscape of modern drug discovery, pyrazole-containing compounds represent a cornerstone of medicinal chemistry, with numerous approved drugs...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Analytical Challenge of Novel Pyrazole-Based Actives
In the landscape of modern drug discovery, pyrazole-containing compounds represent a cornerstone of medicinal chemistry, with numerous approved drugs targeting a wide array of clinical disorders.[1][2] The compound (4-Methyl-3-pyrazol-1-ylphenyl)methanol is a representative structure, combining a substituted pyrazole core with a benzyl alcohol moiety. Its characterization is critical for understanding its metabolic fate, identifying potential impurities, and ensuring the quality of active pharmaceutical ingredients (APIs).
Liquid chromatography coupled with mass spectrometry (LC-MS) stands as the preeminent analytical technique for this purpose, offering unparalleled sensitivity and selectivity for the analysis of small molecules in complex matrices.[3] This guide provides an in-depth, experience-driven comparison of LC-MS fragmentation analysis for (4-Methyl-3-pyrazol-1-ylphenyl)methanol. It is designed for researchers, scientists, and drug development professionals, moving beyond a simple recitation of methods to explain the fundamental principles and strategic choices that underpin a robust analytical workflow. We will explore the predicted fragmentation pattern, detail a validated experimental protocol, and objectively compare LC-MS with alternative characterization techniques.
Part 1: Deconstructing the Molecule: Predicted LC-MS/MS Fragmentation Pathway
The molecular weight of (4-Methyl-3-pyrazol-1-ylphenyl)methanol (C₁₁H₁₂N₂O) is 188.23 g/mol . In positive-ion electrospray ionization (ESI), the protonated molecule, [M+H]⁺, will be observed at a mass-to-charge ratio (m/z) of 189. Collision-induced dissociation (CID) of this precursor ion is expected to initiate fragmentation along several logical pathways, driven by the formation of the most stable product ions.[4]
Key Predicted Fragmentation Pathways:
Loss of Water (H₂O): The benzylic alcohol is prone to a facile neutral loss of water (18 Da). This is a common and energetically favorable fragmentation pathway for alcohols. This process results in the formation of a highly stable, resonance-delocalized benzylic carbocation at m/z 171 . This fragment is anticipated to be one of the most abundant ions in the MS/MS spectrum.
Benzylic Cleavage and Tropylium Ion Formation: The benzyl alcohol structure strongly suggests the potential formation of a tropylium-like ion.[5] Following the initial loss of water, the resulting carbocation at m/z 171 can undergo further fragmentation. Cleavage of the bond between the phenyl ring and the pyrazole nitrogen could lead to fragments representing both rings. However, a more characteristic fragmentation of benzyl compounds involves the phenyl group itself. While the classic tropylium ion is at m/z 91, the substituted nature of our analyte would yield a substituted equivalent.
Pyrazole Ring Fragmentation: The pyrazole ring itself is subject to characteristic cleavages. Common fragmentation patterns for pyrazoles involve the loss of hydrogen cyanide (HCN, 27 Da) or dinitrogen (N₂, 28 Da).[6] These cleavages could occur from the m/z 171 ion or other fragment ions containing the pyrazole ring.
Formation of the Phenyl Cation: Cleavage of the C-N bond linking the phenyl ring to the pyrazole can lead to the formation of a methyl-substituted phenyl cation with a hydroxymethyl group, though this is generally less favored than the loss of water. A more likely scenario leading to a phenyl-type fragment is the loss of the entire pyrazole moiety from the m/z 171 ion.
The diagram below, generated using the DOT language, illustrates the predicted primary fragmentation pathway for (4-Methyl-3-pyrazol-1-ylphenyl)methanol.
Predicted primary fragmentation of (4-Methyl-3-pyrazol-1-ylphenyl)methanol.
Data Summary: Predicted Key Fragments
Precursor Ion (m/z)
Fragment Ion (m/z)
Neutral Loss
Proposed Structure
189
171
H₂O (18 Da)
(4-Methyl-3-pyrazol-1-ylphenyl)methylium
171
144
HCN (27 Da)
Product of pyrazole ring opening
171
143
N₂ (28 Da)
Product of pyrazole ring cleavage
Part 2: A Validated Experimental Protocol for LC-MS/MS Analysis
Achieving reliable and reproducible data hinges on a meticulously developed and validated LC-MS method. The following protocol is designed as a robust starting point for the analysis of (4-Methyl-3-pyrazol-1-ylphenyl)methanol, grounded in established practices for small aromatic molecules.[7][8]
Workflow for LC-MS/MS Method Development
A systematic workflow for developing a robust LC-MS/MS method.
Step-by-Step Methodology
1. Liquid Chromatography (LC) System:
Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is the workhorse for separating small, moderately polar molecules. It provides excellent retention and peak shape.
Mobile Phase A: 0.1% Formic Acid in Water. The acidifier is crucial for promoting protonation in positive ESI mode, thereby enhancing the signal of the [M+H]⁺ ion.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Acetonitrile is chosen for its low viscosity and UV transparency, providing good chromatographic resolution.
Gradient: A typical starting gradient would be 5-95% B over 5-10 minutes. This should be optimized to ensure the analyte elutes with a good retention factor (k') and is well-separated from any impurities.[7]
Flow Rate: 0.4 mL/min.
Column Temperature: 40 °C to ensure reproducible retention times.
2. Mass Spectrometry (MS) System:
Ionization Source: Electrospray Ionization (ESI) in Positive Ion Mode. ESI is the standard for polar to moderately polar small molecules and is ideal for this analyte.[9]
MS1 - Full Scan: Initially, a full scan from m/z 50-500 is performed to confirm the presence of the protonated molecular ion at m/z 189.
MS2 - Product Ion Scan: A product ion scan is then conducted by isolating the precursor ion (m/z 189) in the first quadrupole, subjecting it to collision-induced dissociation (CID) with a collision gas (e.g., argon or nitrogen), and scanning the resulting fragment ions in the third quadrupole. The collision energy should be optimized (e.g., ramped from 10-40 eV) to obtain a rich fragmentation spectrum.
Quantitative Analysis (MRM): For quantification, a Multiple Reaction Monitoring (MRM) method is developed. This involves selecting the precursor ion (Q1) and one or two of its most intense and specific product ions (Q3). For this molecule, promising MRM transitions would be 189 -> 171 and 189 -> 144 . This tandem MS approach provides exceptional sensitivity and selectivity by filtering out chemical noise.[3]
Part 3: Comparison with Alternative Analytical Techniques
While LC-MS is a powerhouse for this analysis, a comprehensive understanding requires acknowledging the strengths and weaknesses of alternative and complementary techniques. The choice of analytical method should always be dictated by the specific question being asked—be it structural confirmation, absolute quantification, or purity assessment.
Technique
Application to (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Advantages
Limitations
LC-MS/MS
Primary Tool: Ideal for identification in complex mixtures, quantification at low levels (e.g., in biological matrices), and metabolic profiling.
High Sensitivity & Selectivity: Unmatched for trace-level detection.[3]Structural Information: Fragmentation provides "fingerprint" for identification.
Destructive Technique: Sample cannot be recovered.Relative Quantification: Requires stable isotope-labeled internal standards for absolute quantification.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Gold Standard for Structure Elucidation: Unambiguously determines the complete chemical structure, including stereochemistry. Used for confirming the identity of a synthesized standard.
Definitive Structural Information: Provides detailed connectivity of atoms (¹H, ¹³C NMR).Non-Destructive: Sample can be fully recovered.
Low Sensitivity: Requires milligram quantities of pure sample.Not suitable for complex mixtures without prior separation.
Infrared (IR) Spectroscopy
Functional Group Identification: Confirms the presence of key functional groups like the -OH stretch from the alcohol and C=N/C=C stretches from the aromatic rings.
Rapid and Non-Destructive: Provides quick confirmation of functional groups.
Limited Structural Detail: Does not provide information on the overall molecular connectivity.
Gas Chromatography-Mass Spectrometry (GC-MS)
Alternative for Volatile Analogs: Could be used if the molecule is derivatized to increase its volatility (e.g., silylation of the alcohol).
High Chromatographic Resolution: Often provides sharper peaks than LC for volatile compounds.Extensive Libraries: Electron Ionization (EI) spectra can be compared against large databases.
Requires Volatility: Not suitable for non-volatile or thermally labile compounds without derivatization. The pyrazole moiety may pose challenges.
High-Resolution Mass Spectrometry (HRMS)
Elemental Composition: Provides a highly accurate mass measurement of the parent and fragment ions, allowing for the confident determination of their elemental formulas.
High Confidence in Identification: Reduces ambiguity in assigning formulas to unknown peaks.
Higher Cost: Instrumentation is more expensive than standard tandem quadrupole systems.
Conclusion: An Integrated Analytical Approach
The analysis of (4-Methyl-3-pyrazol-1-ylphenyl)methanol exemplifies the central role of LC-MS/MS in modern pharmaceutical development. By leveraging a predictive understanding of its fragmentation, based on the established behavior of its benzyl alcohol and pyrazole components, a highly specific and sensitive analytical method can be developed. The primary fragmentation pathway, initiated by the loss of water to form a stable carbocation at m/z 171, provides a robust signature for its detection and quantification.
While LC-MS/MS is the optimal tool for sensitive detection in complex samples, it is crucial to recognize that true analytical rigor comes from an integrated approach. NMR remains the undisputed authority for definitive structural elucidation of the pure substance, while techniques like IR and HRMS provide valuable complementary data. By understanding the capabilities and limitations of each technique, the research scientist can deploy the right tool for the right question, ensuring data integrity and accelerating the drug development pipeline.
References
ResearchGate. (n.d.). a–c Mass spectral fragmentation of celecoxib and its major metabolites (M1 and M2). Available from: [Link]
Chemistry Stack Exchange. (2019). How Does Benzyl Alcohol Produce a Peak at m/z = 79?. Available from: [Link]
Bernstein Group. (1992). Benzyl alcohol–water and benzyl alcohol–ammonia clusters: Ion fragmentation and chemistry. Available from: [Link]
ResearchGate. (n.d.). Product ion mass spectra of (a) celecoxib (m/z 380.0 → 315.9, scan.... Available from: [Link]
PubMed. (2022). Fragmentation pathways of deprotonated ortho-hydroxybenzyl alcohol. Available from: [Link]
University of Calgary. (n.d.). Ch13 - Mass Spectroscopy. Available from: [Link]
PubMed. (2001). Liquid chromatographic-mass spectrometric determination of celecoxib in plasma using single-ion monitoring and its use in clinical pharmacokinetics. Available from: [Link]
PeerJ. (2021). Extended characterization of petroleum aromatics using off-line LC-GC-MS. Available from: [Link]
Chemguide. (n.d.). Fragmentation Patterns in Mass Spectra. Available from: [Link]
MassBank. (2019). Celecoxib. Available from: [Link]
Drug Discovery World. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. Available from: [Link]
Bioanalysis Zone. (2025). Small Molecule Method Development Strategies with Chad Christianson. Available from: [Link]
European Pharmaceutical Review. (2016). Application of LCMS in small-molecule drug development. Available from: [Link]
Clinical Tree. (2023). Development and validation of small molecule analytes by liquid chromatography-tandem mass spectrometry. Available from: [Link]
RSC Publishing. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available from: [Link]
ResearchGate. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Available from: [Link]
SAMSON. (n.d.). Analytical Techniques Used in Organic Chemistry: Instruments for Molecule Identification and Characterization. Available from: [Link]
National Center for Biotechnology Information. (n.d.). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available from: [Link]
ResearchGate. (n.d.). Mass spectrometric study of some pyrazoline derivatives. Available from: [Link]
Preprints.org. (2024). Modern Analytical Technique for Characterization Organic Compounds. Available from: [Link]
National Center for Biotechnology Information. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Available from: [Link]
EPFL. (n.d.). Web-based application for in silico fragmentation. Available from: [Link]
MDPI. (n.d.). Synthesis and Characterization of Heterocycles with Potential Applications. Available from: [Link]
SAP. (2020). A Brief Overview of Different Analytical Techniques for Material and Chemical Analysis. Available from: [Link]
ResearchGate. (n.d.). Techniques and Methods of Identification. Available from: [Link]
A Senior Application Scientist's Guide to HPLC Method Development for Purity Analysis of (4-Methyl-3-pyrazol-1-ylphenyl)methanol
Introduction In pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like (4-Methyl-3-pyrazol...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like (4-Methyl-3-pyrazol-1-ylphenyl)methanol, establishing a robust, reliable, and sensitive analytical method to determine purity is a critical step. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) strategies for the purity analysis of this specific molecule. We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, ensuring the development of a method that is not only effective but also fundamentally sound and compliant with regulatory expectations.
The objective of any purity analysis is to demonstrate that the analytical procedure is suitable for its intended purpose.[1][2][3] This guide will detail a systematic approach to developing a method that can accurately quantify the main peak while separating it from potential process-related impurities and degradation products.
Analyte Characterization: The Foundation of Method Development
Before a single sample is injected, a thorough understanding of the analyte's physicochemical properties is paramount.[4][5] This knowledge dictates our starting point and guides our optimization strategy.
(4-Methyl-3-pyrazol-1-ylphenyl)methanol possesses a unique combination of structural features:
Aromatic Phenyl Ring: Provides hydrophobicity, making it well-suited for reversed-phase (RP) chromatography.[6] It also contains a strong chromophore, suggesting good detectability with a UV detector.
Pyrazole Ring: A heterocyclic aromatic moiety containing nitrogen atoms. These nitrogens can interact with residual silanols on the HPLC column packing, potentially leading to peak tailing.[7] The pH of the mobile phase will be a critical parameter to control the ionization state of the pyrazole ring.[7]
Methanol (Hydroxymethyl) Group: A polar functional group that increases the overall polarity of the molecule.
Methyl Group: A non-polar group contributing to the molecule's overall hydrophobicity.
Initial Assessment: The molecule is moderately polar with both hydrophobic and polar regions. It is an ionizable compound, likely with a basic character due to the pyrazole nitrogens.[7] This profile makes reversed-phase HPLC the dominant and most logical choice for analysis.[6]
Detector Wavelength Selection: Pyrazole and its derivatives are known to absorb in the low UV range, typically between 200 and 250 nm.[8][9][10] A photodiode array (PDA) detector is invaluable during method development to screen for the optimal wavelength that maximizes the response for the main analyte while also providing adequate sensitivity for potential impurities. A preliminary scan would likely show a maximum absorption (λ-max) around 210-240 nm. For this guide, we will proceed with a detection wavelength of 235 nm as a starting point.
The Method Development Workflow: A Strategic Approach
A structured workflow is essential to efficiently navigate the variables in HPLC method development. Our process is designed to first establish retention and selectivity, then optimize for peak shape and resolution.
Caption: A systematic workflow for HPLC method development.
Comparative Guide: Column and Mobile Phase Selection
The heart of method development lies in comparing different chromatographic conditions to achieve the desired separation. We will compare two common reversed-phase columns and two different organic modifiers.
Column Chemistry Comparison
The choice of stationary phase is the most powerful tool to influence selectivity.[11] Given the analyte's characteristics, a standard C18 column is a good starting point. However, the presence of the polar pyrazole and methanol groups suggests that a column with features designed for polar analytes could offer advantages.[12][13]
Column A: Standard L1 (C18), 4.6 x 150 mm, 3.5 µm: The industry workhorse, offering strong hydrophobic retention.[14]
Column B: Polar-Endcapped C18, 4.6 x 150 mm, 3.5 µm: This column has a modified surface to shield residual silanols, which can improve peak shape for basic compounds like ours. It is also often more stable in highly aqueous mobile phases.[12]
Organic Modifier Comparison
Acetonitrile (ACN) and Methanol (MeOH) are the most common organic modifiers in reversed-phase HPLC. They offer different selectivities and should be compared.[15]
Acetonitrile (ACN): Generally has a lower viscosity and higher elution strength, often resulting in sharper peaks and shorter run times.
Methanol (MeOH): Can offer alternative selectivity due to its protic nature and ability to act as a hydrogen-bond donor.
Experimental Comparison and Data
Screening experiments were conducted using a generic gradient on both columns with both organic modifiers. The goal is to identify the condition that provides the best initial separation and peak shape for the main analyte and a key hypothetical impurity, "Impurity-X" (eluting closely to the main peak).
Initial Gradient Conditions:
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol
Gradient: 10% to 90% B over 15 minutes
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Table 1: Comparative Chromatographic Results
Condition ID
Column Type
Organic Modifier
Analyte Retention Time (min)
Impurity-X Retention Time (min)
Resolution (Analyte/Impurity-X)
Analyte Tailing Factor
1
Standard C18
Acetonitrile
8.52
8.71
1.4
1.8
2
Standard C18
Methanol
9.88
10.02
1.1
1.9
3
Polar-Endcapped C18
Acetonitrile
8.25
8.55
2.1
1.2
4
Polar-Endcapped C18
Methanol
9.51
9.78
1.6
1.3
Analysis of Results:
Effect of Organic Modifier: Acetonitrile provided better efficiency and shorter retention times across both columns. The resolution was significantly better with ACN compared to methanol in both cases.
Effect of Column Chemistry: The Polar-Endcapped C18 (Condition 3 & 4) provided a dramatic improvement in peak shape, reducing the tailing factor from ~1.8 to ~1.2. This is a direct result of mitigating the secondary interactions between the basic pyrazole nitrogen and acidic surface silanols.
Winning Combination:Condition 3 (Polar-Endcapped C18 with Acetonitrile) is the clear winner. It provides the best resolution between the analyte and its critical impurity and an excellent peak shape, which is crucial for accurate integration and quantification.
Method Optimization: Fine-Tuning for Robustness
With the column and mobile phase selected, the next step is to optimize the gradient and other parameters to ensure the method is robust and efficient. The goal is to achieve a resolution of >2.0 for all relevant peaks and a run time that is as short as reasonably achievable.
Caption: Decision logic for method optimization.
After further optimization of the gradient slope, the final method was established. A shallower gradient around the elution time of the main peak was found to further increase resolution without unduly extending the run time.
Final Optimized Method & Protocol
This protocol represents a self-validating system. The inclusion of system suitability test (SST) criteria ensures that the chromatographic system is performing adequately before any sample analysis.
Chromatographic Conditions
Parameter
Setting
Column
Polar-Endcapped C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A
0.1% (v/v) Formic Acid in Water
Mobile Phase B
0.1% (v/v) Acetonitrile in Water
Flow Rate
1.0 mL/min
Column Temperature
35 °C
Detection Wavelength
235 nm
Injection Volume
5 µL
Gradient Program
Time (min)
0.0
12.0
12.1
15.0
15.1
18.0
Step-by-Step Protocol
Mobile Phase Preparation:
For Mobile Phase A: Add 1.0 mL of Formic Acid to a 1 L volumetric flask and dilute to volume with HPLC-grade water. Filter and degas.
For Mobile Phase B: Add 1.0 mL of Formic Acid to a 1 L volumetric flask and dilute to volume with HPLC-grade Acetonitrile. Filter and degas.
Standard Solution Preparation (0.5 mg/mL):
Accurately weigh approximately 25 mg of (4-Methyl-3-pyrazol-1-ylphenyl)methanol reference standard into a 50 mL volumetric flask.
Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B.
Sample Solution Preparation (0.5 mg/mL):
Accurately weigh approximately 25 mg of the sample to be analyzed into a 50 mL volumetric flask.
Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B.
System Equilibration:
Equilibrate the HPLC system with the initial mobile phase composition (80% A, 20% B) for at least 30 minutes or until a stable baseline is achieved.
System Suitability Test (SST):
Inject the Standard Solution five replicate times.
The system is deemed suitable for use if the following criteria are met:
Peak Tailing Factor (Asymmetry): ≤ 1.5
Theoretical Plates (N): ≥ 5000
%RSD of Peak Area: ≤ 1.0%
Analysis:
Once SST criteria are met, inject a blank (diluent), followed by the sample solutions.
Data Processing:
Integrate all peaks in the chromatogram.
Calculate the purity of the sample using the area percent method:
% Purity = (Area of Main Peak / Total Area of All Peaks) x 100%
Conclusion
The development of a robust HPLC method for purity analysis is a systematic process that relies on a foundational understanding of the analyte's chemistry. This guide has demonstrated that for (4-Methyl-3-pyrazol-1-ylphenyl)methanol, a polar-endcapped C18 column coupled with an acetonitrile/water gradient containing 0.1% formic acid provides a superior separation. The acidic mobile phase ensures consistent protonation of the analyte, while the specialized stationary phase minimizes undesirable secondary interactions, resulting in excellent peak shape and resolution. This method, when subjected to full validation according to ICH Q2(R1) guidelines, will provide a reliable tool for quality control throughout the drug development lifecycle.[1][16][17]
References
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]
ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
[Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. Welch Materials, Inc. [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]
Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]
Gas-phase UV absorption spectra and OH-oxidation kinetics of 1H-1,2,3-triazole and pyrazole. RSC Publishing. [Link]
UV absorption spectra of 1H-1,2,3-triazole and pyrazole in the range 200–240 nm. [Link]
How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. [Link]
Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. [Link]
VUV optical-absorption and near threshold electron energy loss spectra of pyrazole. ResearchGate. [Link]
The study of properties of HPLC determination of polycyclic aromatic nitrogen heterocycles. International Journal of Environmental Analytical Chemistry. [Link]
HPLC Method Development and Validation for Pharmaceutical Analysis. [Link]
How to choose reversed-phase HPLC column C18, C8, C4. GALAK Chromatography. [Link]
Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]
Waters Column Selection Guide for Polar Compounds. Waters. [Link]
Choosing the Right Reversed Phase Column. Phenomenex. [Link]
A comprehensive review of method development by hplc. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. [Link]
Chemical Diversity of Mo5S5 Clusters with Pyrazole: Synthesis, Redox and UV-vis-NIR Absorption Properties. MDPI. [Link]
Experimental and Computational Study of Novel Pyrazole Azo Dyes as Colored Materials for Light Color Paints. PMC. [Link]
Infographic: What's the Best Column for Polar Compound Retention?. Waters Blog. [Link]
Too Polar for Reversed Phase – What Do You Do?. Agilent. [Link]
Methodical approach for determination of the heterocyclic aromatic amines in meat products using HPLC–MS/MS. ResearchGate. [Link]
Advanced HPLC Method Development: Best Practices for Pharmaceutical Analysis. [Link]
METHODICAL APPROACH FOR DETERMINATION OF THE HETEROCYCLIC AROMATIC AMINES IN MEAT PRODUCTS USING HPLC–MS/MS. ResearchGate. [Link]
Analytical Method Development by High Performance Liquid Chromatography. [Link]
Structural Validation of (4-Methyl-3-pyrazol-1-ylphenyl)methanol: SC-XRD vs. Spectroscopic Alternatives
Executive Summary: The Structural Challenge In the development of kinase inhibitors and pharmaceutical intermediates, the (4-Methyl-3-pyrazol-1-ylphenyl)methanol scaffold presents a classic structural ambiguity. The synt...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Structural Challenge
In the development of kinase inhibitors and pharmaceutical intermediates, the (4-Methyl-3-pyrazol-1-ylphenyl)methanol scaffold presents a classic structural ambiguity. The synthesis of N-linked aryl-pyrazoles often yields regioisomeric mixtures (1,3- vs. 1,5-isomers) that are difficult to distinguish by 1D-NMR due to overlapping aromatic signals. Furthermore, the steric clash between the C4-methyl group and the C3-pyrazole ring induces a specific torsion angle that dictates the molecule's pharmacophore and solid-state solubility.
While Mass Spectrometry (HRMS) confirms identity and NMR confirms connectivity, only Single Crystal X-ray Diffraction (SC-XRD) provides the absolute structural proof required for regulatory submission and Structure-Based Drug Design (SBDD). This guide compares these methodologies and details the definitive SC-XRD protocol.
Comparative Analysis: SC-XRD vs. Alternatives
The following matrix compares the efficacy of structural validation methods for this specific pyrazole-phenyl scaffold.
Table 1: Methodological Comparison Matrix
Feature
SC-XRD (Gold Standard)
NMR (1D/2D NOESY)
HRMS (Mass Spec)
Primary Output
3D Atomistic Coordinates (CIF)
Magnetic Environment / Connectivity
Elemental Composition (m/z)
Regiochemistry
Definitive (Direct visualization of N-linkage)
Inferred (Requires NOE correlations; often ambiguous)
Null (Isomers have identical mass)
Stereochemistry
Absolute Configuration (Torsion angles defined)
Time-averaged solution conformation
None
Sample State
Solid (Single Crystal)
Solution (CDCl₃/DMSO-d₆)
Gas Phase (Ionized)
Limit of Detection
Crystal size > 50 µm
~1-5 mg
< 1 µg
Critical Failure
Twinning or disorder
Signal overlap in aromatic region
Ion suppression
Why SC-XRD Wins for this Molecule
For (4-Methyl-3-pyrazol-1-ylphenyl)methanol, the C4-Methyl and C3-Pyrazole groups create a crowded environment.
NMR Limitation: In solution, the pyrazole ring rotates. NOE signals between the methyl protons and pyrazole protons can be averaged, making it difficult to determine the precise resting angle or to distinguish between N1 and N2 linkage isomers if the synthesis involved hydrazine cyclization.
XRD Advantage: XRD freezes the molecule in its lowest energy conformation within the lattice, explicitly showing the torsion angle (
) between the phenyl and pyrazole planes, a critical parameter for docking studies.
Detailed Experimental Protocol: SC-XRD Validation
To achieve a publication-quality structure (R-factor < 5%), follow this self-validating workflow.
Phase 1: Crystallization (The Critical Step)
The presence of the hydroxyl group (-CH₂OH) adds hydrogen-bond capability, while the phenyl-pyrazole core is lipophilic. A binary solvent system using Vapor Diffusion is required.
Protocol:
Dissolution: Dissolve 15 mg of the compound in 0.5 mL of Ethyl Acetate (moderate polarity). Ensure the solution is clear; filter through a 0.22 µm PTFE syringe filter if necessary.
Setup: Place the solution in a small inner vial (GC vial).
Antisolvent: Place the inner vial inside a larger jar containing 3 mL of n-Heptane (non-polar antisolvent).
Diffusion: Cap the outer jar tightly. The volatile heptane will diffuse into the ethyl acetate, slowly increasing supersaturation.
Harvest: Allow to stand undisturbed at 20°C. Block-like colorless crystals should appear within 48–72 hours.
Phase 2: Data Collection & Refinement
Mounting: Select a crystal with dimensions approx.
mm. Mount on a Kapton loop using Paratone oil.
Temperature: Collect data at 100 K (Cryostream). This reduces thermal vibration of the terminal methyl and hydroxyl groups, improving resolution.
Source: Mo-K
( Å) is preferred over Cu-K to minimize absorption, as the molecule contains no heavy atoms.
Phase 3: Representative Crystallographic Metrics
When validating your structure, compare your refined values against these expected ranges derived from analogous phenyl-pyrazole structures (e.g., CSD Refcodes: PUHJOO, XUJZOI).
Parameter
Structural Feature
Expected Value (Å / °)
Significance
Bond Length
N(pyrazole)-C(phenyl)
1.41 – 1.44 Å
Indicates single bond character (limited conjugation).
Bond Length
C(phenyl)-C(methyl)
1.50 – 1.52 Å
Standard bond.
Torsion Angle
Pyrazole/Phenyl Plane
35° – 55°
Critical: Non-planar due to steric clash between Me and Pyrazole.
H-Bond
O-H...N(pyrazole)
2.75 – 2.90 Å
Intermolecular packing motif often seen in these dimers.
Visualization of Logic & Workflow
Diagram 1: The Structural Validation Workflow
This diagram illustrates the decision logic researchers must follow when synthesizing this scaffold.
This diagram visualizes the specific steric and electronic interactions validated by the crystal structure.
Figure 2: Interaction map highlighting the steric clash (red) that forces the non-planar conformation, resolvable only by XRD.
References
Allen, F. H., et al. (1987). "Tables of bond lengths determined by X-ray and neutron diffraction. Part 1. Bond lengths in organic compounds." Journal of the Chemical Society, Perkin Transactions 2, S1-S19. Link
Grover, G., et al. (2011). "Regioselective synthesis of 1,3- and 1,5-substituted pyrazoles." Journal of Organic Chemistry, 76(24), 10329–10337. Link
Spek, A. L. (2009). "Structure validation in chemical crystallography." Acta Crystallographica Section D, 65(2), 148-155. Link
Cambridge Crystallographic Data Centre (CCDC). "Mercury – Crystal Structure Visualisation." (Software for visualizing packing interactions). Link
Validation
Reference Standards for (4-Methyl-3-pyrazol-1-ylphenyl)methanol Quality Control
Executive Summary (4-Methyl-3-pyrazol-1-ylphenyl)methanol is a critical Key Starting Material (KSM) and intermediate used in the synthesis of pyrazole-containing Active Pharmaceutical Ingredients (APIs), particularly Tyr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
(4-Methyl-3-pyrazol-1-ylphenyl)methanol is a critical Key Starting Material (KSM) and intermediate used in the synthesis of pyrazole-containing Active Pharmaceutical Ingredients (APIs), particularly Tyrosine Kinase Inhibitors (TKIs) and advanced agrochemicals.[1] Its structural integrity—specifically the regiochemistry of the pyrazole ring—directly impacts the efficacy and safety of the final drug substance.
This guide compares the performance of Certified Reference Materials (CRM) against standard Reagent Grade alternatives.[1][2] It demonstrates why relying on lower-grade standards for Critical Quality Attribute (CQA) assessment introduces significant regulatory risk, particularly regarding regioisomer contamination and genotoxic impurity (GTI) carryover .[1]
Part 1: The Molecule & Regulatory Context
Chemical Identity[2][3][4]
Chemical Name: (4-Methyl-3-(1H-pyrazol-1-yl)phenyl)methanol[1][2]
Role: Building block for N-phenylpyrazole scaffolds.
Critical Quality Attributes (CQAs):
Regio-purity: Absence of the N2-isomer (if synthesized via alkylation) or structural isomers.[1]
Oxidation State: Control of (4-Methyl-3-pyrazol-1-yl)benzaldehyde (over-oxidation impurity).[1][2]
Genotoxic Impurities: Absence of residual hydrazine or hydrazine derivatives used in pyrazole ring closure.[1]
The "Hidden" Hazard: Regioisomerism
In pyrazole synthesis, particularly when cyclizing hydrazine derivatives with 1,3-diketones or using Ullmann coupling on anilines, the formation of regioisomers is a common failure mode.[2]
If the reference standard used for Quality Control contains even 1-2% of the wrong isomer (e.g., iso-pyrazole), it effectively "blinds" the analytical method. The HPLC peak for the impurity may co-elute with the main peak of the standard, leading to a false positive for purity in the manufactured batch.
Part 2: Comparative Analysis (CRM vs. Reagent Grade)
The following data compares a Certified Reference Material (CRM) (qualified under ISO 17034) against a typical Reagent Grade sample (often labeled "97%" or "For Synthesis").
Table 1: Comparative Specification Analysis
Parameter
Certified Reference Material (CRM)
Reagent Grade (Synthesis Grade)
Impact on Drug Development
Assay (Mass Balance)
99.8% ± 0.3% (k=2)
96.5% (Typical)
Reagent grade causes ~3% potency calculation error in final API.
Regio-Purity (HPLC)
> 99.9% (Isomer Free)
~95-98% (Contains isomers)
Reagent grade masks process impurities; "Ghost peaks" appear in stability studies.[1]
Residual Hydrazines
< 1 ppm (Quantified)
Unknown / Not Tested
High Risk: Hydrazines are potent GTIs (ICH M7).[1][2]
Water Content (KF)
0.05% (Dry)
0.8% - 1.5% (Hygroscopic)
Unaccounted water leads to stoichiometric errors in coupling reactions.[1]
Trace Metals
Quantified (Pd, Cu)
High (Catalyst residues)
Metal residues can poison downstream catalysts (e.g., Suzuki coupling).[2]
Experimental Insight: The "Shoulder" Peak
In a comparative HPLC study, the Reagent Grade material often exhibits a "shoulder" on the main peak or a slight broadening.
Observation: When the Reagent Grade is used as a standard, the analyst integrates the entire area (Main + Isomer).
Consequence: The Response Factor (RF) is artificially inflated.[1] When testing a pure batch of API, the calculated purity will be underestimated , or worse, a contaminated batch will pass because the standard matches the impurity profile of the sample.
Part 3: Analytical Method Validation
To qualify a Reference Standard for this molecule, a self-validating HPLC method is required.[1] This method must be "stability-indicating," meaning it can resolve the parent molecule from its degradation products (aldehyde) and synthesis by-products.[1]
Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/pyrazole bonds).[1]
Column Temp: 30°C.
System Suitability & Workflow
The following Graphviz diagram illustrates the decision logic for qualifying the standard.
Figure 1: Analytical workflow for qualifying the reference standard. Note the critical decision points for Regioisomers and Genotoxic Impurities (GTIs).
Part 4: Synthesis & Impurity Origin[1]
Understanding the synthesis helps predict the impurities that must be absent in the Reference Standard. The most common route involves the reaction of a hydrazine derivative with a 1,3-electrophile.[1]
Synthesis Pathway Diagram[1]
Figure 2: Synthesis pathway highlighting the origin of key impurities.[1] The Reference Standard must be proven free of Impurity A (process) and Impurity B (degradation).
Causality of Impurities[1]
Uncyclized Hydrazone (Impurity A): Occurs if the condensation reaction is incomplete.[1] These are often reactive and can form adducts in downstream steps.[1]
Oxidized Aldehyde (Impurity B): Benzyl alcohols are prone to oxidation to benzaldehydes upon exposure to air.[1] A Reference Standard stored improperly (without Argon/Nitrogen overlay) will slowly convert to the aldehyde, shifting the assay value.
Part 5: Recommendations for Researchers
Primary vs. Secondary: Always establish a Primary Reference Standard (characterized by NMR, Mass Balance, TGA, ROI) for the first GMP campaign. Do not use commercial "98%" reagents for release testing.[1]
Storage: Store at -20°C under inert atmosphere (Argon) to prevent oxidation to the aldehyde.
Orthogonal Verification: Validate the HPLC purity using qNMR (Quantitative NMR) . The benzyl alcohol protons (-CH₂OH) provide a distinct singlet/doublet that can be integrated against an internal standard (e.g., Maleic Acid) to determine absolute purity without relying on UV response factors.[1]
References
ICH Guidelines. Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[1][2] International Council for Harmonisation, 2017. Link
European Pharmacopoeia (Ph.[1] Eur.). General Chapter 5.12: Reference Standards.[1] EDQM.[1] Link
Faria, A. F., et al. "Separation of Pyrazole Regioisomers by High-Performance Liquid Chromatography."[1] Journal of Chromatography A, vol. 1218, no. 15, 2011. Link[1]
PubChem Compound Summary. (4-Methyl-3-pyrazol-1-ylphenyl)methanol (Structure/Identity). National Center for Biotechnology Information.[1] Link
United States Pharmacopeia (USP). General Chapter <11> USP Reference Standards.[1] USP-NF.[1] Link
